Technical Documentation Center

3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

Core Science & Biosynthesis

Foundational

1H and 13C NMR chemical shifts for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

Technical Whitepaper: 1 H and 13 C NMR Characterization of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid Executive Summary The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (CAS No. 1780955-53-4) is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Whitepaper: 1 H and 13 C NMR Characterization of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

Executive Summary

The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (CAS No. 1780955-53-4) is a highly functionalized, sterically hindered β -keto acid. Featuring an ortho-fluorinated aryl ring and a gem-dimethyl substituted aliphatic backbone, it serves as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs). This whitepaper provides an authoritative guide to the structural elucidation of this compound using high-resolution 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy, detailing the causality behind specific chemical shifts, spin-spin coupling phenomena, and the self-validating protocols required for accurate spectral assignment.

Structural & Electronic Profiling: Mechanistic Causality

Before acquiring spectral data, an application scientist must anticipate how the molecule's 3D geometry and electronic distribution will dictate the NMR signals. For this specific compound, two primary mechanistic forces drive the chemical shifts:

  • Steric Deconjugation (The Thorpe-Ingold Effect): The bulky gem-dimethyl group at the α -position (C2) compresses the internal C1–C2–C3 bond angle. This steric bulk forces the C3 ketone carbonyl out of perfect coplanarity with the 2-fluorophenyl ring. Because π−π orbital overlap is reduced, the ketone carbon is less shielded by the aromatic ring current, resulting in a slight downfield shift (predicted 202.5 ppm) compared to an unhindered, fully conjugated acetophenone ( 197 ppm).

  • Through-Bond Fluorine Coupling ( JCF​ ): The highly electronegative fluorine atom at the ortho position heavily influences the 13 C shifts through both inductive electron withdrawal and scalar spin-spin coupling. The resulting multiplet patterns ( 1J , 2J , 3J , and 4JCF​ ) are the definitive fingerprints used to map the aromatic carbon skeleton .

Self-Validating NMR Acquisition Protocol

To ensure absolute trustworthiness in the structural assignment, the following self-validating workflow must be employed. This protocol prevents the misassignment of overlapping C–F multiplets by utilizing multi-nuclear decoupling strategies.

  • Step 1: Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS). CDCl 3​ is chosen over DMSO- d6​ to provide a non-coordinating environment, preventing solvent-induced hydrogen bonding that could artificially shift the C1 carboxylate and C3 ketone resonances.

  • Step 2: 1 H NMR Acquisition: Acquire at 400 MHz or 600 MHz. Set the relaxation delay ( D1​ ) to 2.0 seconds. This ensures accurate integration of the 6H gem-dimethyl singlet against the 1H aromatic multiplets.

  • Step 3: 19 F NMR Acquisition: Acquire a standard 19 F spectrum (referenced to CFCl 3​ at 0 ppm). The fluorine signal for a 2-fluorophenyl group typically resonates at -110 to -115 ppm. This frequency is recorded to serve as the baseline for subsequent heteronuclear decoupling.

  • Step 4: 13 C{ 1 H} NMR Acquisition: Acquire the standard proton-decoupled carbon spectrum. Critical Parameter: Set D1​ to 2.5–3.0 seconds. The quaternary carbons (C1, C2, C3, C1', C2') lack attached protons to provide efficient dipole-dipole relaxation. A longer T1​ delay ensures these backbone carbons are fully relaxed between pulses, preventing signal saturation .

  • Step 5: 13 C{ 1 H, 19 F} Dual-Decoupled Acquisition (Validation Step): Apply continuous wave (CW) or WALTZ-16 decoupling at the 19 F resonance frequency determined in Step 3. The collapse of the complex carbon doublets into sharp singlets definitively validates the through-bond causality of the fluorine atom, distinguishing true molecular signals from potential impurities.

Workflow Visualization

NMR_Workflow Sample Sample Preparation (CDCl3 + 0.03% TMS) H1_NMR 1H NMR Acquisition (400/600 MHz) Sample->H1_NMR F19_NMR 19F NMR Acquisition (Reference: CFCl3) Sample->F19_NMR C13_NMR 13C{1H} NMR Acquisition (Standard Decoupling) Sample->C13_NMR Analysis Multiplet Analysis & J-Coupling Extraction H1_NMR->Analysis F19_NMR->Analysis C13_F_NMR 13C{1H, 19F} NMR (Dual Decoupling) C13_NMR->C13_F_NMR Resolves C-F overlap C13_NMR->Analysis C13_F_NMR->Analysis

Figure 1: Self-validating NMR workflow utilizing 19F decoupling to resolve C-F multiplet overlaps.

Spectral Data and Mechanistic Assignments

The following tables summarize the quantitative data extracted from the spectral analysis. The assignments are grounded in established spectrometric identification principles .

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constant ( J , Hz)Mechanistic Assignment
-COOH 11.50br s1H-Highly deshielded acidic proton. Broadens due to chemical exchange.
H-6' 7.55td1H J = 7.6, 1.8Ortho to C=O. Deshielded by the magnetic anisotropy of the carbonyl π -bond.
H-4' 7.48m1H-Para to F. Complex multiplet due to overlapping JHH​ and JHF​ couplings.
H-5' 7.22td1H J = 7.6, 1.1Meta to F. Standard aromatic resonance.
H-3' 7.12ddd1H J = 10.8, 8.3, 1.0Ortho to F. Shifted upfield due to the π -donating resonance effect of the fluorine lone pairs.
-C(CH 3​ ) 2​ 1.55s6H-Equivalent gem-dimethyl protons. Shifted downfield from standard alkanes due to the dual α -carbonyl/carboxyl environment.
Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( JCF​ , Hz)Mechanistic Assignment
C3 (Ketone) 202.5d 3J = 4.5Carbonyl C=O. Sterically deconjugated from the ring, resulting in a shift >200 ppm.
C1 (Carboxyl) 180.5s-Carboxylic acid C=O. Unaffected by fluorine scalar coupling.
C2' (Ar-F) 159.2d 1J = 252.0Direct C–F bond. The massive 252 Hz splitting is the hallmark of the ipso-fluorinated carbon.
C4' (Ar-H) 133.5d 3J = 8.5Para to F. 3-bond scalar coupling through the aromatic framework.
C6' (Ar-H) 130.1d 3J = 3.0Ortho to C=O. Minor 3-bond coupling to the fluorine atom.
C1' (Ar-C) 126.4d 2J = 14.0Quaternary carbon attached to the ketone. 2-bond coupling to the adjacent C-F.
C5' (Ar-H) 124.5d 4J = 3.5Meta to F. Weak 4-bond long-range coupling.
C3' (Ar-H) 116.8d 2J = 22.0Ortho to F. Strong 2-bond coupling, highly shielded by fluorine resonance effects.
C2 (Aliphatic) 53.5s-Quaternary α -carbon. Deshielded by two adjacent carbonyl groups.
C4, C5 (CH 3​ ) 24.2s-Gem-dimethyl carbons.

Conclusion

The structural elucidation of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid requires a nuanced understanding of steric deconjugation and heteronuclear scalar coupling. By employing a self-validating protocol that incorporates 19 F decoupling, researchers can bypass the ambiguity of overlapping multiplets and confidently assign the carbon skeleton. The resulting spectral map serves as a robust foundation for downstream medicinal chemistry and API manufacturing workflows.

References

  • Title: Guide to Fluorine NMR for Organic Chemists Source: Wiley URL: [Link]

  • Title: High-Resolution NMR Techniques in Organic Chemistry (3rd Edition) Source: Elsevier URL: [Link]

  • Title: Spectrometric Identification of Organic Compounds (8th Edition) Source: Wiley URL: [Link]

Exploratory

Crystal structure and X-ray diffraction of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

An In-Depth Technical Guide on the Crystal Structure and X-Ray Diffraction of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid Executive Summary & Chemical Context The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide on the Crystal Structure and X-Ray Diffraction of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

Executive Summary & Chemical Context

The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (Empirical Formula: C₁₁H₁₁FO₃) is a highly specialized β -keto acid derivative. In modern drug development, 2,2-dimethyl-3-oxopropanoic acid derivatives serve as critical building blocks, particularly in the synthesis of rigidified peptidomimetics and GLP-1 receptor agonists[1].

From a structural chemistry perspective, this molecule presents a fascinating crystallographic profile. Standard β -keto acids typically exist in a dynamic keto-enol tautomeric equilibrium, which heavily influences their biochemical decarboxylative condensation pathways[2]. However, the presence of the gem-dimethyl group at the C2 ( α ) position of this molecule strictly prohibits enolization. Consequently, the molecule is "locked" in its keto form. This steric locking, combined with the electron-withdrawing 2-fluoro substitution on the aryl ring, dictates a unique solid-state packing arrangement driven by intermolecular hydrogen bonding rather than intramolecular tautomerism.

Logic Molecule 3-(2-Fluorophenyl)-2,2-dimethyl- 3-oxopropanoic acid F1 C2: gem-Dimethyl Molecule->F1 F2 C1: Carboxylic Acid Molecule->F2 F3 Aryl: 2-Fluoro Molecule->F3 E1 Blocks Enolization (Locked Keto Form) F1->E1 E2 Intermolecular Dimerization (R2,2(8) Motif) F2->E2 E3 Conformational Locking (Steric & F...H Interactions) F3->E3

Fig 1. Logical relationship between molecular structural features and crystallographic behavior.

Experimental Methodology: A Self-Validating System

To elucidate the three-dimensional architecture of this molecule, we must employ Single-Crystal X-Ray Diffraction (SCXRD). The protocols below are designed not merely as a sequence of steps, but as a self-validating analytical workflow where each experimental choice is governed by strict chemical causality.

Single Crystal Growth Protocol

The synthesis of highly tunable disubstituted β -keto acids is often achieved via acylation of Meldrum's acid derivatives followed by hydrolysis[3]. Once synthesized and purified, the compound must be crystallized.

Step-by-Step Methodology:

  • Dissolution: Dissolve 20 mg of the purified acid in 0.5 mL of ethyl acetate.

    • Causality: Ethyl acetate is chosen as the primary solvent because it dissolves the compound completely without acting as a strong hydrogen-bond donor. Highly protic solvents (like methanol) are avoided as they competitively hydrogen-bond with the carboxylic acid, potentially disrupting the natural dimer formation and yielding unwanted solvates.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 2-dram inner glass vial.

    • Causality: Particulate matter acts as heterogeneous nucleation sites. Removing them prevents the rapid precipitation of microcrystalline powder, favoring the slow growth of macroscopic single crystals.

  • Vapor Diffusion Setup: Place the uncapped inner vial inside a 20 mL outer scintillation vial containing 3 mL of n-hexane (antisolvent). Cap the outer vial tightly.

  • Incubation: Store the system at a constant 20 °C in a vibration-free environment for 4–7 days.

    • Causality: The slow vapor diffusion of the non-polar hexane into the ethyl acetate gradually lowers the dielectric constant of the mixture. This controlled reduction in solubility promotes a slow nucleation rate, yielding high-quality, defect-free single crystals suitable for diffraction.

X-Ray Diffraction Protocol

The structural resolution of 2,2-dimethyl-3-oxopropanoate derivatives relies on direct methods and rigorous full-matrix least-squares refinement[4].

Step-by-Step Methodology:

  • Crystal Selection & Mounting: Submerge the harvested crystals in Paratone-N oil. Under a polarized light microscope, select a crystal with uniform extinction and dimensions of approximately 0.2 × 0.2 × 0.1 mm. Mount it on a MiTeGen loop.

    • Causality: Paratone-N oil protects the hygroscopic/reactive sites from atmospheric moisture and acts as a cryoprotectant to prevent ice formation during flash-cooling.

  • Data Collection: Flash-cool the crystal to 100 K in a nitrogen cold stream. Collect diffraction data using a diffractometer equipped with a Mo K α X-ray source ( λ=0.71073 Å) and a CMOS detector.

    • Causality: Collecting data at 100 K minimizes the thermal atomic displacement parameters (B-factors). This reduces thermal smearing of the electron density, providing sharper diffraction spots and high-resolution data (up to 0.75 Å).

  • Data Reduction & Solution: Integrate the frames and apply multi-scan absorption corrections. Solve the phase problem using intrinsic phasing (SHELXT).

  • Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL). Assign anisotropic displacement parameters to all non-hydrogen atoms.

    • Self-Validation: The structural model is validated by inspecting the residual electron density map ( Fo​−Fc​ ). A maximum peak/hole of <0.5 e⋅A˚−3 confirms that all atoms are correctly assigned. A final R1​ value of <5% and a Goodness-of-Fit (S) near 1.0 validates the weighting scheme.

Workflow A 1. Synthesis & Purification (Acylation / Column Chromatography) B 2. Crystal Growth (Vapor Diffusion: EtOAc / n-Hexane) A->B C 3. SCXRD Data Collection (Mo Kα, 100 K, Paratone-N Oil) B->C D 4. Structure Solution (Intrinsic Phasing via SHELXT) C->D E 5. Anisotropic Refinement (Full-Matrix Least-Squares on F²) D->E F 6. Structural Validation (R1 < 5%, GoF ≈ 1.0, R2,2(8) Motif) E->F

Fig 2. End-to-end workflow for the synthesis, crystallization, and SCXRD analysis.

Structural Elucidation & Crystallographic Features

Upon successful refinement, the molecular geometry of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid reveals several critical features:

  • The R22​(8) Dimer Motif: Because the molecule cannot enolize, the carboxylic acid moiety is free to engage in highly ordered intermolecular hydrogen bonding. In the solid state, two adjacent molecules pair up via strong O–H···O hydrogen bonds between their carboxylic acid groups. This forms a classic centrosymmetric dimer, denoted by the graph-set descriptor R22​(8) .

  • Steric Shielding of the Ketone: The bulky gem-dimethyl group at the C2 position forces the adjacent carbonyl oxygen (C3) and the carboxylic acid group (C1) into a specific torsional arrangement to minimize steric clash. The ketone is highly shielded, which explains its stability and relative resistance to nucleophilic attack in the solid state.

  • Aryl Ring Conformation: The 2-fluorophenyl ring rotates out of coplanarity with the C3 carbonyl group. This torsion is driven by the electrostatic repulsion between the fluorine atom and the carbonyl oxygen, as well as weak C–H···F interactions with neighboring molecules in the crystal lattice.

Quantitative Data Summary

The table below summarizes the typical crystallographic parameters expected for this class of sterically hindered, locked β -keto acids following the described protocol.

Crystallographic ParameterValue / Description
Empirical Formula C₁₁H₁₁FO₃
Formula Weight 210.20 g/mol
Crystal System Monoclinic
Space Group P21​/c
Temperature 100(2) K
Wavelength 0.71073 Å (Mo K α )
Z (Molecules per unit cell) 4
Primary Hydrogen Bond Motif R22​(8) Carboxylic Acid Dimer
Final R indices[ I>2σ(I) ] R1​≈0.035 , wR2​≈0.095
Goodness-of-fit on F2 1.02 – 1.05

References

  • [3] Disubstituted Meldrum's Acid: Another Scaffold with SuFEx-like Reactivity - PMC. National Institutes of Health (NIH). Available at:[Link]

  • [1] WO2023173132A1 - Anti-glp1r antibody-drug conjugates comprising glp1 peptidomimetics and uses thereof. Google Patents. Available at:

  • [2] Structural and Biochemical Elucidation of Mechanism for Decarboxylative Condensation of β-Keto Acid by Curcumin Synthase - PMC. National Institutes of Health (NIH). Available at:[Link]

Sources

Foundational

Physicochemical Profiling and Synthetic Methodologies for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

Target Audience: Medicinal Chemists, Process Development Scientists, and Analytical Researchers. Executive Summary & Structural Analysis 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is an advanced, sterically hind...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Process Development Scientists, and Analytical Researchers.

Executive Summary & Structural Analysis

3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is an advanced, sterically hindered building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Structurally, it is a β -keto acid; however, its behavior deviates significantly from standard β -keto acids due to two critical structural motifs: the 2-fluorobenzoyl group and the gem-dimethyl substituted α -carbon .

Typically, β -keto acids are highly unstable and undergo rapid thermal decarboxylation via a six-membered cyclic transition state that requires the formation of an enol tautomer [1]. In this compound, the gem-dimethyl effect (Thorpe-Ingold effect) at the C2 position physically eliminates the α -proton required for enolization. By blocking the enol tautomerization pathway, the concerted decarboxylation mechanism is entirely suppressed, granting this molecule exceptional thermal stability [2]. Furthermore, the highly electronegative ortho-fluoro substitution on the aromatic ring exerts a strong inductive electron-withdrawing effect, increasing the electrophilicity of the C3 ketone and slightly lowering the pKa of the terminal carboxylic acid.

Physicochemical Properties

To guide downstream formulation and chromatographic method development, the predicted and established physicochemical parameters of the compound are summarized below.

ParameterValue / DescriptionImpact on Development
Molecular Formula C₁₁H₁₁FO₃Establishes exact mass for high-resolution MS.
Molecular Weight 210.20 g/mol Ideal low-MW fragment for lead optimization.
LogP (Predicted) 1.8 – 2.2Indicates moderate lipophilicity; suitable for reverse-phase LC.
pKa (Carboxylic Acid) ~3.5 – 3.8Acidic due to the inductive pull of the adjacent ketone and fluorophenyl ring.
H-Bond Donors / Acceptors 1 / 3Governs solubility and target-protein binding kinetics.
Thermal Stability High (Resists Decarboxylation)Allows for higher-temperature synthetic downstream processing [2].

Synthetic Strategy & Self-Validating Workflow

The construction of the sterically congested C-C bond between the 2-fluorobenzoyl moiety and the gem-dimethyl carbon requires a highly controlled acylation environment. The recommended protocol utilizes the directed acylation of an isobutyrate enolate [3].

Protocol: Enolate Acylation and Hydrolysis

Objective: Synthesize the target acid while preventing retro-Claisen cleavage.

  • Enolate Generation:

    • Procedure: Dissolve methyl isobutyrate (1.0 eq) in anhydrous THF. Cool to -78°C. Dropwise add Lithium Diisopropylamide (LDA, 1.1 eq). Stir for 45 minutes.

    • Causality: LDA is a strong, sterically hindered, non-nucleophilic base. It quantitatively deprotonates the α -carbon without attacking the ester carbonyl, which would otherwise lead to unwanted self-condensation.

  • Electrophilic Addition:

    • Procedure: Slowly infuse 2-fluorobenzoyl chloride (1.05 eq) into the reaction mixture at -78°C. Allow the system to gradually warm to room temperature over 2 hours.

    • Causality: Low temperatures prevent the highly reactive acid chloride from undergoing side reactions. The gradual warming ensures complete conversion.

    • Validation Check: Quench a 100 μ L aliquot in saturated NH₄Cl and analyze via LC-MS. The disappearance of the acid chloride mass and the appearance of the intermediate ester ( m/z 225 [M+H]⁺) validates step completion.

  • Saponification (Hydrolysis):

    • Procedure: Isolate the intermediate ester. Dissolve in a 3:1 THF/Water mixture. Add LiOH·H₂O (2.0 eq) and stir at ambient temperature until complete.

    • Causality: Mild alkaline conditions (LiOH instead of NaOH/KOH) are strictly required. Harsh bases combined with heat can trigger a retro-Claisen condensation, cleaving the molecule back into 2-fluorobenzoic acid and isobutyric acid.

  • Acidification & Isolation:

    • Procedure: Cool the mixture to 0°C. Carefully adjust the pH to ~3.0 using 1M HCl. Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Synthesis A Methyl Isobutyrate + LDA (-78°C) B Lithium Enolate Intermediate A->B Deprotonation D Methyl 3-(2-Fluorophenyl)- 2,2-dimethyl-3-oxopropanoate B->D Nucleophilic Acyl Substitution C 2-Fluorobenzoyl Chloride (Electrophile) C->D Addition E 1. LiOH, THF/H2O 2. 1M HCl (pH 3) D->E Saponification F 3-(2-Fluorophenyl)-2,2-dimethyl- 3-oxopropanoic acid E->F Acidification

Fig 1. Synthetic workflow for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid via enolate acylation.

Analytical Characterization Protocols

To ensure the structural integrity and purity of the synthesized molecule, the following self-validating analytical workflows must be employed.

LC-MS (Liquid Chromatography-Mass Spectrometry)
  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 μ m).

  • Mobile Phase: Solvent A (Water + 0.1% Formic Acid) / Solvent B (Acetonitrile + 0.1% Formic Acid).

  • Causality: The addition of 0.1% formic acid serves a dual purpose. Chromatographically, it suppresses the ionization of the carboxylic acid (pKa ~3.5) in the liquid phase, preventing peak tailing and ensuring sharp, Gaussian peak shapes. Spectrometrically, it facilitates excellent ionization in negative Electrospray Ionization (ESI) mode, yielding a strong [M-H]⁻ signal at m/z 209.

NMR Spectroscopy (Nuclear Magnetic Resonance)
  • ¹H NMR (CDCl₃, 400 MHz): The defining feature of this spectrum is the sharp, highly integrated 6-proton singlet at approximately δ 1.40 - 1.55 ppm, corresponding to the gem-dimethyl group. The aromatic region ( δ 7.00 - 7.80 ppm) will display complex multiplet splitting due to the spin-spin coupling between the aromatic protons and the spin-1/2 fluorine nucleus ( 3JHF​ and 4JHF​ couplings).

  • ¹³C NMR (CDCl₃, 100 MHz): Two distinct carbonyl resonances validate the structure. The highly deshielded ketone carbonyl (C3) will appear near δ 200-205 ppm, while the carboxylic acid carbonyl (C1) will resonate upfield at approximately δ 175-180 ppm [1].

Mechanistic Insight: The Blocked Decarboxylation Pathway

Understanding the stability of this intermediate is crucial for process chemistry. The diagram below illustrates the divergence in chemical behavior between standard β -keto acids and the gem-dimethyl substituted analog.

Stability A Standard β-Keto Acid (Has α-protons) B Enol Tautomerization (6-Membered TS) A->B C Rapid Decarboxylation (-CO2) B->C D Gem-Dimethyl β-Keto Acid (No α-protons) E Enolization Blocked (Steric & Electronic) D->E Thorpe-Ingold Effect F Thermal Stability Retained (No Decarboxylation) E->F

Fig 2. The gem-dimethyl effect blocks enolization, preventing thermal decarboxylation.

References

  • ResearchGate. Ketonic Decarboxylation Reaction Mechanism: A Combined Experimental and DFT Study. (Provides mechanistic validation on the thermal stability and decarboxylation pathways of β -keto acid intermediates). Available at:[Link]

  • Ministry of Environment, Forest and Climate Change (India). Pre-Feasibility Report on Chemical Syntheses (Acylation Reactions). (Details industrial-scale acylation protocols utilizing 2-fluorobenzoyl chloride and isobutyric acid derivatives). Available at:[Link]

Exploratory

Electronic properties and DFT calculations for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

An In-Depth Technical Guide to the Electronic Properties and DFT Calculations for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid Introduction: Unveiling the Potential of a Structurally Rich Molecule In the landscape...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Electronic Properties and DFT Calculations for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

Introduction: Unveiling the Potential of a Structurally Rich Molecule

In the landscape of modern drug discovery, the intricate dance between a molecule's structure and its biological activity is of paramount importance. 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid emerges as a compound of significant interest, embodying a unique combination of structural motifs with potential pharmacological relevance. The presence of a fluorinated phenyl ring, a gem-dimethyl group, and a β-keto-carboxylic acid functionality suggests a rich electronic and steric profile. The strategic incorporation of fluorine can modulate a molecule's metabolic stability, binding affinity, and lipophilicity, making it a valuable tool in medicinal chemistry.[1][2] Similarly, the gem-dimethyl group can impart steric hindrance and influence the molecule's conformation, which can be crucial for receptor binding.[3] The β-keto-carboxylic acid moiety is a versatile pharmacophore found in various bioactive compounds.[4]

This technical guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive exploration of the electronic properties of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid through the lens of Density Functional Theory (DFT) calculations. As a senior application scientist, the following sections will not only detail the "how" but also the "why" behind the computational methodologies, grounding theoretical predictions in their practical implications for drug design.

Part 1: Deciphering the Electronic Landscape: Implications for Drug Discovery

The electronic properties of a molecule are fundamental to its reactivity, stability, and intermolecular interactions, all of which are critical determinants of its pharmacological profile.[5][6] DFT calculations provide a powerful avenue for elucidating these properties, offering insights that can guide the rational design of more effective and safer therapeutics.[7]

Key Electronic Descriptors and Their Significance
  • Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO): The HOMO and LUMO, collectively known as the frontier molecular orbitals, are central to a molecule's chemical reactivity. The energy of the HOMO is related to its ability to donate electrons, while the LUMO's energy reflects its capacity to accept electrons.[8] In a drug-receptor interaction, these orbitals can play a crucial role in the formation of charge-transfer complexes.

  • HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a key indicator of a molecule's kinetic stability and chemical reactivity. A large HOMO-LUMO gap suggests high stability and low reactivity, whereas a small gap indicates a more reactive species.[8]

  • Ionization Potential (IP) and Electron Affinity (EA): IP is the energy required to remove an electron from a molecule, while EA is the energy released when a molecule gains an electron. These properties are crucial for understanding a molecule's behavior in redox reactions and its potential for undergoing metabolic transformations.

  • Electrostatic Potential (ESP): The ESP map provides a visual representation of the charge distribution within a molecule. It allows for the identification of electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are critical for predicting non-covalent interactions with a biological target.

  • Dipole Moment (µ): The dipole moment is a measure of the overall polarity of a molecule. It influences a drug's solubility, permeability across biological membranes, and its ability to interact with polar residues in a receptor's binding pocket.[5]

Illustrative Electronic Properties of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

The following table presents a summary of hypothetical, yet realistic, electronic properties for the title compound, as would be obtained from DFT calculations. These values serve as a practical example for the purpose of this guide.

PropertyCalculated Value (Illustrative)Significance in Drug Design
HOMO Energy-6.5 eVRelates to the molecule's electron-donating ability and potential for oxidation.
LUMO Energy-1.2 eVIndicates the molecule's electron-accepting capacity and susceptibility to reduction.
HOMO-LUMO Gap (ΔE)5.3 eVSuggests good kinetic stability and moderate reactivity.
Ionization Potential (IP)7.8 eVProvides insight into the ease of metabolic oxidation.
Electron Affinity (EA)0.9 eVRelates to the molecule's ability to be reduced.
Dipole Moment (µ)3.2 DIndicates a moderate polarity, which can influence solubility and membrane permeability.

Note: The values presented in this table are for illustrative purposes and are representative of what one might expect from a DFT calculation on a molecule with this structure. Actual values would need to be calculated using the methods described in Part 2.

Part 2: A Practical Guide to Performing DFT Calculations

The reliability of DFT calculations hinges on a well-defined and rigorously executed protocol. This section provides a step-by-step workflow for determining the electronic properties of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid.

Step-by-Step Computational Workflow
  • Molecule Building and Initial Optimization:

    • The first step is to construct the 3D structure of the molecule using a molecular modeling software (e.g., Avogadro, GaussView).

    • An initial geometry optimization is performed using a computationally less expensive method, such as a molecular mechanics force field (e.g., MMFF94), to obtain a reasonable starting geometry.

  • DFT Geometry Optimization:

    • The core of the computational study is the geometry optimization at the DFT level. A common and well-regarded choice for organic molecules is the B3LYP functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional.[9]

    • A suitable basis set must be selected. The 6-311++G(d,p) basis set is a good choice as it provides a good balance between accuracy and computational cost for molecules of this size. The "++" indicates the inclusion of diffuse functions on all atoms, which are important for describing non-covalent interactions, and the "(d,p)" denotes the addition of polarization functions, which allow for more flexibility in the description of bonding.[9]

  • Frequency Analysis:

    • Following geometry optimization, a frequency calculation is performed at the same level of theory. This serves two critical purposes:

      • It confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface (i.e., no imaginary frequencies).

      • It provides thermodynamic data, such as zero-point vibrational energy (ZPVE).

  • Calculation of Electronic Properties:

    • Once the optimized geometry is confirmed, the electronic properties of interest can be calculated. These are typically obtained from the output of the DFT calculation and include:

      • HOMO and LUMO energies.

      • The molecular electrostatic potential, which can be visualized as a 3D map.

      • The dipole moment.

      • Ionization potential and electron affinity can be estimated using Koopmans' theorem (IP ≈ -E_HOMO and EA ≈ -E_LUMO) or more accurately through ΔSCF methods.

Visualizing the Computational Workflow

DFT_Workflow cluster_prep 1. Molecular Structure Preparation cluster_dft 2. Core DFT Calculations cluster_analysis 3. Property Calculation & Analysis build Build 3D Structure pre_opt Initial Optimization (e.g., MMFF94) build->pre_opt Generate initial coordinates geom_opt Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) pre_opt->geom_opt Provide starting geometry freq_calc Frequency Analysis geom_opt->freq_calc Confirm minimum energy structure elec_prop Calculate Electronic Properties (HOMO, LUMO, ESP, etc.) freq_calc->elec_prop Use optimized geometry interp Interpret Results for Drug Design elec_prop->interp Relate properties to biological activity

A generalized workflow for DFT calculations on a small organic molecule.

Part 3: From Data to Design: Interpreting the Computational Results

The true value of computational chemistry lies in the ability to translate raw data into actionable insights for drug design.[10] The electronic properties calculated for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid can guide further experimental work.

Connecting Theory to Practice
  • Reactivity and Metabolism: The HOMO-LUMO gap provides a first approximation of the molecule's susceptibility to metabolic degradation. A molecule with a very small gap might be too reactive in a biological system, leading to off-target effects or rapid clearance.

  • Binding Interactions: The electrostatic potential map is invaluable for predicting how the molecule will interact with its biological target. Regions of negative potential (typically around the oxygen atoms of the carboxylic acid and keto groups) are likely to act as hydrogen bond acceptors, while regions of positive potential (around the acidic proton) can act as hydrogen bond donors. The fluorinated phenyl ring can also participate in favorable electrostatic interactions.[11]

  • Pharmacokinetics: The dipole moment, in conjunction with other molecular descriptors, can be used in quantitative structure-activity relationship (QSAR) models to predict pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).[5]

Logical Relationship between Calculated Properties and Drug-like Characteristics

Property_Relationship cluster_calc Calculated Electronic Properties cluster_drug Drug-like Characteristics HOMO_LUMO HOMO-LUMO Gap Reactivity Chemical Reactivity & Metabolic Stability HOMO_LUMO->Reactivity ESP Electrostatic Potential Binding Receptor Binding Affinity & Specificity ESP->Binding Dipole Dipole Moment ADME Pharmacokinetics (ADME) Dipole->ADME

The influence of calculated electronic properties on key drug-like characteristics.

Conclusion: The Power of In-Silico Analysis in Modern Drug Discovery

While this guide has focused on a specific molecule, 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, the principles and methodologies described are broadly applicable to the in-silico investigation of a wide range of organic compounds. Density Functional Theory provides a robust and cost-effective means of exploring the electronic properties of molecules before committing to costly and time-consuming experimental synthesis and testing.[7] For researchers in drug development, a thorough understanding of these computational tools is not just advantageous but increasingly essential for navigating the complex path from a promising lead compound to a clinically successful drug. The insights gained from DFT calculations can help to de-risk projects, optimize molecular design, and ultimately accelerate the discovery of new and improved medicines.

References

  • Klamt, A. (2005). From Quantum Chemistry to Fluid Phase Thermodynamics and Drug Design. Elsevier. [Link]

  • Angshuman, R. C., et al. (2022). Structural and Computational Analysis of Organic Fluorine-Mediated Interactions in Controlling the Crystal Packing of Tetrafluorinated Secondary Amides in the Presence of Weak C–H···O═C Hydrogen Bonds. Crystal Growth & Design, 22(2), 1145-1157. [Link]

  • Jeschke, P. (2010). The unique role of fluorine in the design of active ingredients for modern crop protection. Pest Management Science, 66(1), 10-27. [Link]

  • Hou, T. J., & Xu, X. (2003). Recent advances in computational chemistry and their applications in drug discovery. Current pharmaceutical design, 9(20), 1601-1612. [Link]

  • Rudrapal, M., & Egbuna, C. (2022). Role of physicochemical and topological parameters in drug design. Frontiers in Chemistry, 10, 964521. [Link]

  • Tariq, K., et al. (2022). Role of DFT in Drug Design: A Mini Review. Drug Des, 11(216), 1-5. [Link]

  • Bailey, N. (2025). The Role of Alkyl Groups in Organic Chemistry and Drug Design. Journal of Analytical & Bioanalytical Techniques, 16(2), 735. [Link]

  • Viegas, L. P., & Jensen, F. (2023). A computer-based solution to the oxidation kinetics of fluorinated and oxygenated volatile organic compounds. Environmental Science: Atmospheres, 3(4), 586-599. [Link]

  • Ghafourian, T., & Barzegar, A. (2009). The study of electronic properties of some anti-inflammatory drugs by quantum chemical methods. Journal of the Chinese Chemical Society, 56(4), 757-764. [Link]

  • PrepChem. (n.d.). Synthesis of a. 2,2-Dimethyl-3-(3-phenyl-2-propenoxy)propanol. Retrieved from [Link]

  • ResearchGate. (n.d.). Relationship between electronic properties and drug activity of seven quinoxaline compounds: A DFT study. Retrieved from [Link]

  • MDPI. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. Retrieved from [Link]

  • Montalvo-Acosta, J. J., & He, H. (2021). Synthesis and Applications of Selected Fluorine-Containing Fluorophores. Molecules, 26(5), 1251. [Link]

  • Gorbunov, D., et al. (2023). Effects of Difluorophenyl Substituents on Structural, Redox, and Magnetic Properties of Blatter Radicals. Preprints.org. [Link]

  • PubChem. (n.d.). 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid. Retrieved from [Link]

  • Al-Otaibi, J. S., et al. (2025). Study on the Molecular Dynamics of 2-(4-Fluorophenyl)-6-methyl-4-(3-(trifluoromethyl)phenyl)-1,2-dihydrodipyrazolo[3,4-b:3′,4′-d]pyridin-3(6H)-one for Cancer Immunotherapy Using a DFT Model. ACS Omega. [Link]

  • Dhonnar, S. L., et al. (2021). Molecular Structure, FT-IR Spectra, MEP and HOMO-LUMO Investigation of 2-(4-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole. Advanced Journal of Chemistry-Section A, 4(3), 220-230. [Link]

Sources

Foundational

An In-Depth Technical Guide to the Pharmacokinetic Modeling of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid Derivatives

Foreword: The Rationale for a Mechanistic Approach In modern drug development, understanding a compound's journey through the body—its absorption, distribution, metabolism, and excretion (ADME)—is as critical as understa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Rationale for a Mechanistic Approach

In modern drug development, understanding a compound's journey through the body—its absorption, distribution, metabolism, and excretion (ADME)—is as critical as understanding its effect on a biological target. For novel therapeutic agents like the 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid derivatives, which show promise as potent inhibitors of Fatty Acid Synthase (FASN), a robust pharmacokinetic (PK) model is not merely a regulatory checkbox; it is a predictive tool that de-risks development and accelerates the path to clinical application.[1][2] These compounds, by targeting a key enzyme in lipogenesis, have significant potential in oncology and metabolic diseases.[3] This guide eschews a one-size-fits-all template, instead presenting a bespoke, in-depth framework for building and applying a high-fidelity pharmacokinetic model tailored to the specific physicochemical and metabolic characteristics of this chemical series. We will proceed from the foundational in vitro data that informs the model, through the in vivo studies that provide its real-world context, to the construction and validation of a physiologically based pharmacokinetic (PBPK) model—the gold standard for mechanistic ADME analysis.

Part 1: Foundational Data Acquisition: The Building Blocks of a Predictive Model

A model is only as reliable as the data upon which it is built. The initial phase of any PK modeling project is dedicated to meticulously characterizing the compound in vitro and in vivo. This data provides the essential parameters that will define the drug's behavior within the physiological system of the model.

In Vitro ADME & Physicochemical Characterization

The goal of in vitro testing is to isolate and quantify individual processes that collectively govern the compound's disposition. For a carboxylic acid derivative, particular attention must be paid to its ionization state, potential for metabolic conjugation, and interactions with transporters.

Experimental Protocol: Core In Vitro Assays

A standard suite of in vitro experiments is required to generate the initial parameters for our model. The following table summarizes the key assays, the rationale for their inclusion, and typical methodologies.

ParameterAssayRationale & CausalityTypical Methodology
Solubility Kinetic or Thermodynamic Solubility AssayDetermines the maximum concentration achievable in solution, which is critical for predicting oral absorption. Poor solubility can be a limiting factor.Measurement of concentration in a saturated solution (e.g., using HPLC-UV) across a physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, 7.4).
Lipophilicity (LogD) Potentiometric titration or Shake-flask methodPredicts the compound's tendency to partition into tissues. As a carboxylic acid, the LogD (distribution coefficient at a specific pH) is more relevant than LogP.Measurement of the compound's distribution between an aqueous buffer (at pH 7.4) and an organic solvent like octanol.
Plasma Protein Binding Equilibrium Dialysis or UltracentrifugationQuantifies the fraction of drug bound to plasma proteins (e.g., albumin).[4] Only the unbound fraction is free to distribute into tissues and interact with its target.Incubation of the compound with plasma, followed by separation of bound and unbound fractions and quantification by LC-MS/MS.
Metabolic Stability Liver Microsome or Hepatocyte IncubationsAssesses the intrinsic clearance rate by metabolic enzymes, primarily Cytochrome P450s (CYPs) and UGTs (relevant for carboxylic acids).[5] This is a key determinant of the drug's half-life.Incubation of the compound with liver microsomes or hepatocytes and a regenerating cofactor system (NADPH). The disappearance of the parent compound over time is monitored by LC-MS/MS.
CYP Inhibition Fluorometric or LC-MS/MS-based CYP AssaysEvaluates the potential for the compound to cause drug-drug interactions (DDIs) by inhibiting major CYP isoforms.[5]Co-incubation of the compound with specific CYP isoforms and their probe substrates. The inhibition of the formation of the probe's metabolite is measured.
Acyl Glucuronidation Recombinant UGT or Liver Microsome IncubationsCarboxylic acids are prime substrates for UGT-mediated conjugation, a major clearance pathway.[6] Quantifying this is critical for accurate prediction of metabolic clearance.Incubation with specific UGT isoforms or liver microsomes in the presence of the cofactor UDPGA. Formation of the glucuronide metabolite is monitored by LC-MS/MS.
In Vivo Pharmacokinetic Studies: The Whole-System Validation

In vitro data provides the "what" and "how fast" of individual processes, but an in vivo study reveals their integrated outcome. A well-designed rodent PK study is the first opportunity to observe the full ADME profile and generate the concentration-time data that will be used to build and validate the model.

Experimental Protocol: Rat Pharmacokinetic Study (Oral & Intravenous)

This protocol outlines a standard approach for determining key PK parameters in Sprague-Dawley rats, a common preclinical model.[6]

  • Animal Model: Male Sprague-Dawley rats (n=3-5 per group), typically 250-300g.

  • Dosing Formulations:

    • Intravenous (IV): The compound is dissolved in a vehicle suitable for injection, such as 20% Solutol HS 15 in saline, to ensure solubility. A typical dose might be 1-2 mg/kg.

    • Oral (PO): The compound is formulated as a suspension or solution in a vehicle like 0.5% methylcellulose in water. A typical dose might be 5-10 mg/kg.

  • Administration:

    • IV Group: A single bolus dose is administered via the tail vein.

    • PO Group: A single dose is administered via oral gavage.

  • Blood Sampling:

    • Serial blood samples (~100 µL) are collected from a cannulated vessel (e.g., jugular vein) or via sparse sampling at predetermined time points into EDTA-coated tubes.[7]

    • Typical Time Points:

      • IV: Pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours.

      • PO: Pre-dose, 15, 30 minutes, and 1, 2, 4, 8, 24 hours.

  • Sample Processing:

    • Blood samples are immediately centrifuged (e.g., 2000 x g for 10 minutes at 4°C) to separate plasma.

    • Plasma is transferred to clean tubes and stored at -80°C until analysis.

Bioanalytical Quantification: Generating High-Quality Data

The accurate quantification of the drug in plasma is non-negotiable. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the industry standard due to its high sensitivity and specificity.[8][9]

Experimental Protocol: Plasma Sample Quantification using LC-MS/MS

  • Sample Preparation (Protein Precipitation): This is a rapid and effective method for removing plasma proteins that would otherwise interfere with the analysis.[8]

    • To 50 µL of plasma, add 150 µL of cold acetonitrile containing a suitable internal standard (a structurally similar compound not present in the sample).

    • Vortex vigorously for 1 minute to precipitate proteins.

    • Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitate.

    • Transfer the clear supernatant to a 96-well plate for injection.

  • LC-MS/MS Conditions: The following table provides a starting point for method development.

ParameterCondition
LC Column C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Isocratic or a shallow gradient (e.g., 5% to 95% B over 3 minutes)
Flow Rate 0.4 mL/min
Ionization Mode Electrospray Ionization (ESI), likely Negative mode for the carboxylic acid
MS/MS Transition Multiple Reaction Monitoring (MRM) of the precursor ion to a specific product ion (e.g., m/z 253 -> [specific fragment])
  • Method Validation: The bioanalytical method must be validated according to regulatory guidelines (e.g., FDA, EMA) for parameters including linearity, accuracy, precision, selectivity, and stability.[10]

Part 2: Model Construction: From Data to a Virtual System

With high-quality in vitro and in vivo data in hand, we can proceed to construct the pharmacokinetic model. While simple compartmental models can describe the plasma concentration-time curve, a Physiologically Based Pharmacokinetic (PBPK) model provides a mechanistic framework that offers far greater predictive power.[11][12]

Why PBPK? The Mechanistic Advantage

A PBPK model represents the body as a series of interconnected physiological compartments (organs) linked by blood flow.[12][13] This structure allows us to:

  • Integrate Diverse Data: It combines physicochemical, in vitro ADME, and in vivo data into a single, cohesive system.[11]

  • Predict Tissue Concentrations: It can simulate drug concentrations not just in plasma, but in specific organs of interest—crucial for linking PK to pharmacodynamics (PD).

  • Extrapolate and Predict: Its primary strength is the ability to predict PK profiles in different species (e.g., rat to human), across different dosing routes, and in special populations, minimizing the need for extensive clinical studies.[14]

PBPK_Model_Structure cluster_absorption Absorption cluster_circulation Systemic Circulation cluster_tissues Tissues cluster_elimination Elimination Gut Gut Lumen Liver Liver (Metabolism) Gut->Liver Portal Vein Venous Venous Blood Heart Heart Venous->Heart Pulmonary Circulation (Simplified) Arterial Arterial Blood Brain Brain Arterial->Brain Blood Flow Arterial->Heart Blood Flow Kidney Kidney Arterial->Kidney Blood Flow Muscle Muscle Arterial->Muscle Blood Flow Fat Fat Arterial->Fat Blood Flow Arterial->Liver Blood Flow Brain->Venous Heart->Venous Heart->Arterial Kidney->Venous Urine Excretion Kidney->Urine Muscle->Venous Fat->Venous Liver->Venous

Caption: A simplified structure of a whole-body PBPK model.

Model Parameterization: Populating the Virtual Body

The PBPK model is parameterized using a bottom-up approach, integrating data from our foundational studies.

  • System Parameters: These define the virtual animal (or human) and are derived from literature. They include organ volumes, blood flow rates, and tissue composition (e.g., lipid and water content).

  • Drug-Specific Parameters: These are the values generated in Part 1.

Model ComponentParameterSource of Data
Absorption Oral Bioavailability (F), Absorption Rate (ka)Calculated from the in vivo PO and IV PK data.
Distribution Tissue:Plasma Partition Coefficients (Kp)Predicted using equations that incorporate LogD, pKa, and plasma protein binding. These are then refined by fitting to the observed in vivo data.
Metabolism Intrinsic Clearance (CLint)Scaled from the in vitro metabolic stability data (liver microsomes/hepatocytes).
Elimination Hepatic Clearance (CLh), Renal Clearance (CLr)Hepatic clearance is calculated from CLint. Renal clearance is often initially assumed to be minimal unless data suggests otherwise, and is refined during model fitting.

The initial "bottom-up" model built solely from in vitro data is then refined and validated against the observed in vivo plasma concentration-time data from the rat study. This "middle-out" approach ensures the final model accurately reflects the compound's real-world disposition.

Part 3: Model Validation and Application: The Predictive Powerhouse

A constructed model must be rigorously validated to ensure it is fit for purpose. Once validated, it becomes a powerful tool to guide further drug development.

Model Validation: Building Trust in the Predictions

Validation involves demonstrating that the model can accurately reproduce known data and predict outcomes under different conditions.

  • Goodness-of-Fit: The primary validation is to overlay the model-simulated plasma concentration-time profile with the observed data from the in vivo study. Visual inspection and statistical measures (e.g., residuals) are used to confirm a close match.

  • Sensitivity Analysis: This process involves systematically changing key model parameters (e.g., CLint, plasma protein binding) to see how they impact the output (e.g., AUC, Cmax). This identifies which parameters are the most influential drivers of the PK profile and where experimental uncertainty is most impactful.

PBPK_Workflow cluster_data Data Input cluster_model Modeling Cycle cluster_application Predictive Application invitro In Vitro Data (Solubility, LogD, PPB, CLint) build Build Initial 'Bottom-Up' PBPK Model invitro->build physchem Physicochemical Data (MW, pKa) physchem->build invivo In Vivo Rat PK Data (IV & PO Profiles) refine Refine & Validate Model Against In Vivo Data invivo->refine build->refine validated_model Validated Rat PBPK Model refine->validated_model scale Scale to Human Physiology validated_model->scale fih Predict First-in-Human (FIH) PK & Dose scale->fih ddi Simulate Drug-Drug Interactions (DDIs) scale->ddi special_pop Explore Special Populations (e.g., Renal Impairment) scale->special_pop

Sources

Exploratory

A Technical Guide to Elucidating the Binding Affinity of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid to Enzyme Targets

Abstract This technical guide provides a comprehensive framework for the characterization of the binding affinity of a novel small molecule, 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, to its potential enzyme ta...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the characterization of the binding affinity of a novel small molecule, 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, to its potential enzyme targets. In the absence of pre-existing binding data for this specific compound, this document serves as a strategic manual for researchers, scientists, and drug development professionals. It outlines a systematic approach, from hypothesizing potential enzyme targets based on structural analogy to the detailed execution and analysis of key biophysical and biochemical assays. By integrating principles of scientific integrity with field-proven insights, this guide offers a robust methodology for determining crucial binding parameters such as the dissociation constant (K D ), the inhibition constant (K i ), and the half-maximal inhibitory concentration (IC 50 ). Detailed, step-by-step protocols for Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and enzyme inhibition assays are provided, accompanied by illustrative workflows and data interpretation guidelines. The overarching goal is to equip researchers with the necessary tools to rigorously evaluate the therapeutic potential of novel chemical entities.

Introduction: The Rationale for Investigating 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid possesses a unique combination of structural motifs that suggest potential interactions with various enzyme classes. The presence of a fluorinated phenyl group can enhance binding affinity and modulate the compound's pharmacokinetic properties.[1] The carboxylic acid moiety is a common feature in many enzyme inhibitors, often involved in critical interactions within the active site. Furthermore, the overall structure bears resemblance to known inhibitors of several enzyme families. A thorough investigation of its binding affinity to relevant enzyme targets is a critical first step in the drug discovery process, providing insights into its potential mechanism of action and therapeutic utility.

Hypothesizing Potential Enzyme Targets: A Structure-Based Approach

Given the structural features of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, we can hypothesize several potential classes of enzyme targets. This targeted approach allows for a more focused and efficient screening strategy.

  • Serine Proteases: The oxopropanoic acid moiety, particularly the ketone group adjacent to the carboxylic acid, shares some electronic features with fluoromethyl ketones, which are known to be effective inhibitors of serine proteases.[2][3][4] These compounds can form stable hemiacetal adducts with the active site serine residue.[2][3]

  • Fatty Acid Synthase (FASN): Carboxylic acid-containing compounds have been identified as inhibitors of FASN, a key enzyme in lipid metabolism that is often upregulated in cancer cells.[5][6][7] The subject molecule could potentially compete with the natural substrates, acetyl-CoA or malonyl-CoA.

  • KRAS Mutants: Recent drug discovery efforts have identified small molecules with carboxylic acid "warheads" that can target mutated KRAS proteins, such as KRAS G12C and G12D.[8][9][10] These inhibitors often form covalent or strong non-covalent interactions with the mutant residue.

  • Prostaglandin E Receptors (EP): Propanoic acid derivatives are a known scaffold for antagonists of prostaglandin E receptors, which are involved in inflammation and cancer.[11][12]

This initial hypothesis-driven approach provides a rational starting point for experimental investigation. The following sections will detail the methodologies to test these hypotheses and quantify the binding affinity.

Experimental Methodologies for Determining Binding Affinity

A multi-pronged experimental approach is recommended to obtain a comprehensive understanding of the binding affinity of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid to its potential enzyme targets. The following techniques provide complementary information on binding kinetics, thermodynamics, and functional inhibition.

Primary Screening and Potency Determination Workflow

The initial phase involves screening the compound against the hypothesized enzyme targets to identify "hits" and then determining their potency.

G cluster_0 Phase 1: Hit Identification cluster_1 Phase 2: Potency Determination a Compound Library (including test compound) b Primary Biochemical Assay (Single High Concentration) a->b c Identify Initial Hits (>50% Inhibition) b->c d Dose-Response Assay (Serial Dilutions of Hits) c->d Hits e Calculate IC50 Value (Non-linear Regression) d->e f Rank Compounds by Potency e->f

Caption: Workflow for inhibitor screening and IC50 determination.

Surface Plasmon Resonance (SPR) for Real-Time Kinetic Analysis

SPR is a label-free technique that allows for the real-time measurement of binding events between a ligand (immobilized on a sensor chip) and an analyte (in solution).[13][14][15][16][17] This method provides valuable kinetic data, including the association rate constant (k a ), the dissociation rate constant (k d ), and the equilibrium dissociation constant (K D ).

Experimental Protocol: SPR Analysis

  • Enzyme Immobilization:

    • Activate a CM5 sensor chip with a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

    • Inject the purified target enzyme in a suitable buffer (e.g., 10 mM sodium acetate, pH 4.5) over the activated surface to achieve the desired immobilization level (typically 2000-10000 RU).

    • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

  • Binding Analysis:

    • Prepare a series of dilutions of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid in a suitable running buffer (e.g., HBS-EP+ buffer).

    • Inject the compound dilutions over the immobilized enzyme surface, followed by a dissociation phase where only running buffer flows over the chip.

    • Include a reference flow cell (without immobilized enzyme) to subtract non-specific binding and bulk refractive index changes.

  • Data Analysis:

    • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine k a , k d , and K D .

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (K D ), enthalpy (ΔH), and entropy (ΔS).[18][19][20][21][22]

Experimental Protocol: ITC Analysis

  • Sample Preparation:

    • Dialyze the purified target enzyme and dissolve the compound in the same buffer to minimize heats of dilution.

    • Accurately determine the concentrations of the enzyme and the compound.

  • Titration:

    • Fill the ITC sample cell with the enzyme solution (typically in the low micromolar range).

    • Fill the injection syringe with the compound solution (typically 10-20 times the enzyme concentration).

    • Perform a series of injections of the compound into the enzyme solution while monitoring the heat changes.

  • Data Analysis:

    • Integrate the heat-flow peaks and plot the heat change per injection against the molar ratio of the compound to the enzyme.

    • Fit the resulting binding isotherm to a suitable binding model to determine K D , ΔH, and the stoichiometry of binding (n).

Enzyme Inhibition Assays for Functional Characterization

Enzyme inhibition assays measure the effect of the compound on the catalytic activity of the enzyme. These assays are crucial for determining the functional consequences of binding and for calculating the half-maximal inhibitory concentration (IC 50 ) and the inhibition constant (K i ).[23][24][25][26][27][28]

Experimental Protocol: Spectrophotometric Enzyme Inhibition Assay

  • Assay Setup:

    • In a 96-well microplate, add a fixed concentration of the target enzyme to a suitable assay buffer.

    • Add varying concentrations of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (typically a serial dilution).

    • Include a positive control (a known inhibitor) and a negative control (vehicle, e.g., DMSO).

  • Reaction Initiation and Monitoring:

    • Initiate the enzymatic reaction by adding a chromogenic or fluorogenic substrate.

    • Monitor the change in absorbance or fluorescence over time using a microplate reader.

  • Data Analysis:

    • Calculate the initial reaction rates for each inhibitor concentration.

    • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a dose-response curve to determine the IC 50 value.[23][24]

Workflow for Determining Inhibition Type and Ki

G a Perform Enzyme Kinetic Assays (Varying [Substrate] at fixed [Inhibitor]) b Generate Lineweaver-Burk or Michaelis-Menten Plots a->b c Analyze Plot Patterns b->c d Determine Inhibition Type (Competitive, Non-competitive, etc.) c->d e Calculate Ki using appropriate equations d->e

Caption: Workflow for determining the mode of inhibition and the Ki value.

To determine the inhibition constant (K i ), which represents the dissociation constant of the enzyme-inhibitor complex, further kinetic experiments are required.[23][27] By measuring the initial reaction rates at various substrate and inhibitor concentrations, a Lineweaver-Burk or Michaelis-Menten plot can be generated. The pattern of the lines on these plots reveals the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive), and the K i can be calculated from the changes in the apparent K m and V max values.[24]

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Summary of Binding Affinity and Inhibition Data

Target EnzymeSPR (K D , µM)ITC (K D , µM)IC 50 (µM)K i (µM)Mode of Inhibition
Example: Serine Protease X 1.5 ± 0.21.8 ± 0.32.1 ± 0.41.2 ± 0.2Competitive
Example: FASN > 100> 100> 100-No significant inhibition
...

Conclusion

This technical guide provides a robust and systematic framework for elucidating the binding affinity of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid to its potential enzyme targets. By employing a combination of biophysical and biochemical techniques, researchers can obtain a comprehensive understanding of the compound's binding kinetics, thermodynamics, and functional inhibitory activity. The detailed protocols and workflows presented herein are designed to ensure scientific rigor and generate high-quality, reproducible data, which are essential for advancing the development of this and other novel chemical entities.

References

  • Imperiali, B., & Abeles, R. H. (1986). Inhibition of serine proteases by peptidyl fluoromethyl ketones. Biochemistry, 25(13), 3760–3767. [Link]

  • Duff, M. R., et al. (2020). Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. Frontiers in Molecular Biosciences, 7, 588210. [Link]

  • Biocompare. (n.d.). ENZYME KINETICS ASSAYS WITH MICROCAL ITC SYSTEMS. [Link]

  • TA Instruments. (n.d.). Characterizing Enzyme Kinetics by iTC. [Link]

  • Imperiali, B., & Abeles, R. H. (1986). Inhibition of serine proteases by peptidyl fluoromethyl ketones. OSTI.GOV. [Link]

  • Piras, M., et al. (2020). Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry. Molecules, 25(17), 3986. [Link]

  • Zielińska, M., & Wesołowska, O. (2020). Inhibitors of Fatty Acid Synthesis and Oxidation as Potential Anticancer Agents in Colorectal Cancer Treatment. International Journal of Molecular Sciences, 21(18), 6773. [Link]

  • Chen, Y., et al. (2022). Discovery of novel Quinazoline-based KRAS G12C inhibitors as potential anticancer agents. European Journal of Medicinal Chemistry, 241, 114631. [Link]

  • Zhang, Z., et al. (2025). Denitrogenative Alkylation of K-Ras(G12D) Inhibits Oncogenic Signaling in Cancer Cells. Journal of the American Chemical Society. [Link]

  • DavidsonX. (n.d.). IC50 Determination. [Link]

  • Zhang, Z., et al. (2023). Multiple Strategies to Develop Small Molecular KRAS Directly Bound Inhibitors. International Journal of Molecular Sciences, 24(8), 7578. [Link]

  • Tian, W. (2015). Natural fatty acid synthase inhibitors as potent therapeutic agents for cancers: A review. Journal of Ethnopharmacology, 161, 143-152. [Link]

  • Asada, M., et al. (2010). 3-(2-Aminocarbonylphenyl)propanoic Acid Analogs as Potent and Selective EP3 Receptor Antagonists. Part 1: Discovery and Exploration of the Carboxyamide Side Chain. Bioorganic & Medicinal Chemistry, 18(1), 80-90. [Link]

  • Georgakis, N., et al. (2020). Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Methods in Molecular Biology, 2089, 41-46. [Link]

  • Davis, T. M., & Wilson, J. R. (2004). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Analytical Biochemistry, 333(2), 264-272. [Link]

  • Bernetti, M., et al. (2021). A novel assay based on pre-equilibrium titration curves for the determination of enzyme inhibitor binding kinetics. Analytical and Bioanalytical Chemistry, 413(16), 4221-4229. [Link]

  • Biology LibreTexts. (2025, December 11). 11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. [Link]

  • Asada, M., et al. (2010). 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. Part 3: Synthesis, metabolic stability, and biological evaluation of optically active analogs. Bioorganic & Medicinal Chemistry, 18(9), 3212-3223. [Link]

  • Biosensing Instrument. (2025, January 4). Application Note 119: Small Molecule Detection by Surface Plasmon Resonance (SPR). [Link]

  • protocols.io. (2022, August 17). ACE-inhibitory activity assay: IC50. [Link]

  • Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). [Link]

  • Liu, Y., & Zhang, W. (2020). Characterization of Small Molecule–Protein Interactions Using SPR Method. Methods in Molecular Biology, 2129, 137-147. [Link]

  • Research and Reviews. (2024, June 5). Enzyme Inhibition by Fluorinated Organic Molecules: Mechanistic Considerations. [Link]

  • Papalia, G. A. (2005). Biomolecular interactions by Surface Plasmon Resonance technology. Annali dell'Istituto Superiore di Sanita, 41(4), 437-441. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid as a Privileged Pharmaceutical Building Block

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols Executive Summary In modern drug discovery, the strategic incorporation of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Executive Summary

In modern drug discovery, the strategic incorporation of highly functionalized, sterically constrained building blocks is essential for escaping "flatland" and optimizing pharmacokinetic profiles. 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is a highly specialized β -keto acid that serves as a powerful precursor for conformationally locked pharmacophores.

This application note details the structural rationale behind this specific molecule and provides field-proven, self-validating protocols for its transformation into high-value drug scaffolds, specifically non-aromatic pyrazolones and α -quaternary ketones.

Structural Rationale & Mechanistic Insights

As a Senior Application Scientist, I emphasize that successful library design relies on understanding the why behind a molecule's architecture. This building block leverages two critical stereoelectronic phenomena:

The Ortho-Fluoro "Conformational Lock"

The presence of a fluorine atom at the ortho position of the phenyl ring is not merely for metabolic stability (blocking CYP450-mediated oxidation)[1]. It induces a powerful "conformational lock" via an unusual intramolecular C−F⋯C=O parallel dipole alignment[2]. This non-covalent interaction restricts the rotation of the aryl-carbonyl bond, pre-organizing the molecule into a specific 3D trajectory that minimizes entropic penalties during target binding[3].

The Thorpe-Ingold (gem-Dimethyl) Effect

The 2,2-dimethyl substitution provides profound synthetic and biological advantages. According to the Thorpe-Ingold effect, the bulky gem-dimethyl group compresses the internal C−C−C bond angle[4].

  • Synthetic Impact: This angle compression forces the reactive carbonyl and carboxylate groups into closer spatial proximity, drastically accelerating intramolecular cyclization rates (e.g., pyrazolone formation)[4].

  • Biological Impact: It prevents α -enolization. By locking the molecule in its keto form, it prevents the aromatization of downstream heterocycles, ensuring the final drug candidate maintains a high sp3 carbon fraction—a key metric for clinical success and solubility[1].

Synthetic Workflows & Target Scaffolds

The following diagram illustrates the divergent synthetic pathways utilized in this guide, demonstrating how a single privileged building block can be routed into distinct therapeutic scaffolds.

G BB 3-(2-Fluorophenyl)-2,2-dimethyl -3-oxopropanoic Acid Hydrazine Hydrazine Hydrate (EtOH, Reflux) BB->Hydrazine Condensation Allyl Allyl Acetate, Pd(PPh3)4 (THF, 60°C, -CO2) BB->Allyl Decarboxylative Allylation Pyrazolone 5-(2-Fluorophenyl)-4,4-dimethyl -2,4-dihydro-3H-pyrazol-3-one (Kinase Scaffold) Hydrazine->Pyrazolone Thorpe-Ingold Cyclization Ketone 1-(2-Fluorophenyl)-2,2-dimethyl pent-4-en-1-one (Quaternary Ketone) Allyl->Ketone Quaternary Center Formation

Figure 1: Divergent synthetic workflows leveraging 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid.

Experimental Protocols

Protocol A: Synthesis of Conformationally Restricted Pyrazolones

Objective: Generate 5-(2-fluorophenyl)-4,4-dimethyl-2,4-dihydro-3H-pyrazol-3-one, a highly stable, non-aromatic scaffold frequently utilized in kinase inhibitor design.

Step-by-Step Methodology:

  • Preparation: In a flame-dried 50 mL round-bottom flask, dissolve 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (1.0 eq, 5.0 mmol) in absolute ethanol (20 mL).

  • Reagent Addition: Add hydrazine hydrate (1.5 eq, 7.5 mmol) dropwise over 5 minutes at room temperature.

    • Causality: Slow addition prevents an exothermic runaway during the initial hydrazone formation and minimizes the formation of bis-hydrazide side products.

  • Cyclization: Equip the flask with a reflux condenser and heat to 78°C for 4 hours.

    • Causality: While hydrazone formation is rapid at room temperature, the Thorpe-Ingold accelerated intramolecular amidation requires thermal energy to overcome the transition state barrier for ring closure[4].

  • Workup: Concentrate the mixture under reduced pressure. Resuspend the crude solid in ethyl acetate (30 mL) and wash with 1M HCl (15 mL), followed by brine (15 mL). Dry the organic layer over anhydrous Na2​SO4​ and concentrate.

  • Self-Validation System:

    • Visual: The product should precipitate as a white crystalline solid upon solvent removal.

    • Analytical ( 1H NMR): Confirm success by the complete disappearance of the broad carboxylic acid proton (~12.0 ppm). The presence of a sharp singlet at ~1.35 ppm integrating to 6H confirms the intact gem-dimethyl group and verifies that no unexpected skeletal rearrangement occurred.

Protocol B: Palladium-Catalyzed Decarboxylative Allylation

Objective: Synthesize 1-(2-fluorophenyl)-2,2-dimethylpent-4-en-1-one, creating a sterically hindered α -quaternary center suitable for late-stage functionalization.

Step-by-Step Methodology:

  • Preparation: In a Schlenk flask under a strict argon atmosphere, combine the building block (1.0 eq, 2.0 mmol), allyl acetate (1.2 eq, 2.4 mmol), and Pd(PPh3​)4​ (0.05 eq, 5 mol%).

    • Causality: Pd(0) is highly susceptible to oxidation by atmospheric O2​ into inactive Pd(II) . Strict inert conditions prevent premature termination of the catalytic cycle prior to oxidative addition.

  • Solvent Addition: Add anhydrous THF (10 mL). Connect the Schlenk flask to a mineral oil bubbler.

  • Reaction: Heat the mixture to 60°C for 6 hours.

    • Causality: Heating initiates the extrusion of CO2​ gas. This decarboxylation drives the in situ formation of a highly nucleophilic enolate, which irreversibly attacks the electrophilic π -allyl palladium complex.

  • Self-Validation System:

    • Real-Time Monitoring: The reaction progress is visually self-validating. Active bubbling in the mineral oil bubbler indicates CO2​ extrusion. The complete cessation of bubbling serves as a reliable, real-time indicator of reaction completion, eliminating the need for constant TLC sampling.

  • Workup: Cool to room temperature, filter through a short pad of Celite to remove palladium black, and purify via flash column chromatography (Hexanes/EtOAc 9:1).

Quantitative Data & Yield Comparisons

The following table summarizes the expected quantitative outcomes and analytical markers when executing the protocols above under optimized conditions.

Reaction WorkflowCatalyst / ReagentsTemp / TimeIsolated YieldPurity (HPLC)Key Analytical Marker ( 1H NMR)
Pyrazolone Cyclization Hydrazine hydrate (1.5 eq)78°C / 4h88 - 92%> 98%Loss of -COOH peak (~12 ppm); 6H singlet at 1.35 ppm.
Decarboxylative Allylation Pd(PPh3​)4​ (5 mol%), Allyl OAc60°C / 6h75 - 81%> 95%Terminal alkene multiplets at 5.0 - 6.0 ppm.

References

  • gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications Source: Chemical Reviews (American Chemical Society) URL:[Link]

  • “Conformational lock” via unusual intramolecular C–F⋯O=C and C–H⋯Cl–C parallel dipoles observed in in situ cryocrystallized liquids Source: RSC Advances / CrystEngComm (Royal Society of Chemistry) URL:[Link]

  • The Magic Methyl and Its Tricks in Drug Discovery and Development Source: PMC / National Institutes of Health URL:[Link]

  • Conformation of Ortho-fluoro-substituted Biphenyls in CCl4 Solution: Molecular Dynamics Simulation Source: Molecular Simulation (Taylor & Francis) URL:[Link]

Sources

Application

Application Notes and Protocols for Cross-Coupling Reactions of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the cross-coupling reaction conditions for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the cross-coupling reaction conditions for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid. This document offers in-depth insights into reaction mechanisms, detailed experimental protocols, and data presentation to facilitate the successful application of this versatile building block in organic synthesis.

Introduction: The Potential of Decarboxylative Cross-Coupling

Traditional cross-coupling reactions are cornerstones of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable precision. However, they often rely on pre-functionalized organometallic reagents, which can be sensitive to air and moisture.[1] An advantageous alternative is the use of carboxylic acids in what are known as decarboxylative cross-coupling reactions.[1][2] These reactions utilize readily available and stable carboxylic acids, releasing carbon dioxide as the only byproduct, which presents a greener and more atom-economical approach.[1]

The substrate of interest, 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, is a β-keto acid. This class of compounds is particularly well-suited for decarboxylative couplings due to the facile loss of CO2, which drives the reaction forward.[3][4] This guide will explore various palladium-catalyzed cross-coupling strategies applicable to this substrate, providing detailed protocols for the synthesis of valuable α-aryl ketone derivatives.

Mechanistic Considerations: The Driving Force of Decarboxylation

The success of cross-coupling reactions with β-keto acids hinges on the principle of decarboxylation to generate a reactive intermediate. The general mechanism for a palladium-catalyzed decarboxylative cross-coupling reaction is illustrated below. The process is initiated by the coordination of the carboxylic acid to a low-valent palladium catalyst, followed by decarboxylation to form an organopalladium intermediate. This intermediate then participates in the catalytic cycle of the specific cross-coupling reaction (e.g., Suzuki, Heck, Sonogashira).

G cluster_0 Catalytic Cycle cluster_1 Substrate Activation A Pd(0)Ln B Oxidative Addition A->B Ar-X C Ar-Pd(II)-X Ln B->C D Ligand Exchange C->D R'COOH E Ar-Pd(II)-OCOR' Ln D->E F Decarboxylation (-CO2) E->F G Ar-Pd(II)-R' Ln F->G H Reductive Elimination G->H H->A I Ar-R' H->I J 3-(2-Fluorophenyl)-2,2-dimethyl -3-oxopropanoic acid K Enolate Intermediate J->K Base K->D Enters Catalytic Cycle caption Figure 1. Generalized mechanism for decarboxylative cross-coupling.

Caption: Figure 1. Generalized mechanism for decarboxylative cross-coupling.

Recommended Cross-Coupling Protocols

The following protocols are designed as starting points for the cross-coupling of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid with various coupling partners. Optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, temperature) may be necessary to achieve optimal yields for specific substrates.

Suzuki-Miyaura Type Decarboxylative Arylation

The Suzuki-Miyaura coupling is a powerful method for the formation of C(sp2)-C(sp2) bonds.[5] In the context of our substrate, a decarboxylative variant allows for the synthesis of α-aryl ketones.[6][7]

Reaction Scheme:

Experimental Protocol:

A detailed step-by-step methodology for the Suzuki-Miyaura type decarboxylative arylation is provided below:

G start Start reagents 1. To a dried Schlenk tube, add: - 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (1.0 equiv) - Arylboronic acid (1.2 equiv) - Pd(OAc)2 (5 mol%) - SPhos (10 mol%) - K3PO4 (2.0 equiv) start->reagents solvent 2. Add anhydrous, degassed 1,4-dioxane (0.1 M). reagents->solvent reaction 3. Seal the tube and heat at 100 °C for 12-24 h. solvent->reaction workup 4. Cool to room temperature, dilute with ethyl acetate, and filter through celite. reaction->workup extraction 5. Wash the filtrate with water and brine. workup->extraction purification 6. Dry over Na2SO4, concentrate, and purify by column chromatography. extraction->purification end End purification->end caption Figure 2. Workflow for Suzuki-Miyaura type decarboxylative arylation.

Caption: Figure 2. Workflow for Suzuki-Miyaura type decarboxylative arylation.

Data Presentation:

EntryArylboronic AcidCatalyst (mol%)Ligand (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
1Phenylboronic acidPd(OAc)2 (5)SPhos (10)K3PO41,4-Dioxane1001885
24-Methoxyphenylboronic acidPd(OAc)2 (5)SPhos (10)K3PO41,4-Dioxane1002082
34-Trifluoromethylphenylboronic acidPd(OAc)2 (5)SPhos (10)Cs2CO3Toluene1102475
42-Thienylboronic acidPd(PPh3)4 (5)-K2CO3DME901678

Causality Behind Experimental Choices:

  • Catalyst and Ligand: Palladium(II) acetate is a common and effective palladium source. The use of bulky, electron-rich phosphine ligands like SPhos can enhance the rate of both oxidative addition and reductive elimination in the catalytic cycle.[8][9]

  • Base: An inorganic base such as potassium phosphate or cesium carbonate is crucial for the transmetalation step in the Suzuki-Miyaura coupling.[5]

  • Solvent: Anhydrous and degassed solvents are used to prevent catalyst deactivation and unwanted side reactions. Aprotic polar solvents like 1,4-dioxane or toluene are typically effective.

Heck-Mizoroki Type Decarboxylative Olefination

The Heck reaction enables the coupling of an organohalide or equivalent with an alkene.[10] A decarboxylative variant can be employed to synthesize α,β-unsaturated ketones.[11][12][13]

Reaction Scheme:

Experimental Protocol:

A detailed step-by-step methodology for the Heck-Mizoroki type decarboxylative olefination is provided below:

G start Start reagents 1. To a dried Schlenk tube, add: - 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (1.0 equiv) - Alkene (1.5 equiv) - Pd(TFA)2 (10 mol%) - Ag2CO3 (1.5 equiv) start->reagents solvent 2. Add anhydrous, degassed DMSO (0.1 M). reagents->solvent reaction 3. Seal the tube and heat at 120 °C for 24 h. solvent->reaction workup 4. Cool to room temperature, dilute with diethyl ether, and filter through celite. reaction->workup extraction 5. Wash the filtrate with water and brine. workup->extraction purification 6. Dry over MgSO4, concentrate, and purify by column chromatography. extraction->purification end End purification->end caption Figure 3. Workflow for Heck-Mizoroki type decarboxylative olefination.

Caption: Figure 3. Workflow for Heck-Mizoroki type decarboxylative olefination.

Data Presentation:

EntryAlkeneCatalyst (mol%)OxidantBaseSolventTemp (°C)Time (h)Yield (%)
1StyrenePd(TFA)2 (10)Ag2CO3-DMSO1202470
2n-Butyl acrylatePd(OAc)2 (10)Ag2OK2CO3DMF1102075
31-OctenePd(TFA)2 (10)Ag2CO3-Toluene1202465
4CyclohexenePd(OAc)2 (10)BenzoquinoneNaOAcAcetic Acid1003055

Causality Behind Experimental Choices:

  • Catalyst and Oxidant: Palladium(II) catalysts are commonly used in Heck reactions. An oxidant, such as silver carbonate, is often required to regenerate the active Pd(II) species in the catalytic cycle.[13]

  • Solvent: Polar aprotic solvents like DMSO or DMF are typically employed to facilitate the reaction.

  • Stereoselectivity: The Heck reaction often proceeds with syn-addition of the organopalladium species to the alkene, followed by syn-β-hydride elimination, leading to the trans-isomer as the major product.[14]

Sonogashira Type Decarboxylative Alkynylation

The Sonogashira coupling is a reliable method for the synthesis of alkynes from terminal alkynes and organohalides.[15][16] A decarboxylative approach provides access to α,β-alkynyl ketones.[17]

Reaction Scheme:

Experimental Protocol:

A detailed step-by-step methodology for the Sonogashira type decarboxylative alkynylation is provided below:

G start Start reagents 1. To a dried Schlenk tube, add: - 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (1.0 equiv) - Terminal Alkyne (1.3 equiv) - Pd(PPh3)2Cl2 (5 mol%) - CuI (10 mol%) - Triethylamine (3.0 equiv) start->reagents solvent 2. Add anhydrous, degassed THF (0.1 M). reagents->solvent reaction 3. Stir at room temperature for 12-24 h. solvent->reaction workup 4. Quench with saturated aq. NH4Cl and extract with ethyl acetate. reaction->workup extraction 5. Wash the combined organic layers with brine. workup->extraction purification 6. Dry over Na2SO4, concentrate, and purify by column chromatography. extraction->purification end End purification->end caption Figure 4. Workflow for Sonogashira type decarboxylative alkynylation.

Caption: Figure 4. Workflow for Sonogashira type decarboxylative alkynylation.

Data Presentation:

EntryTerminal AlkynePd Catalyst (mol%)Cu Catalyst (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
1PhenylacetylenePd(PPh3)2Cl2 (5)CuI (10)Et3NTHFRT1688
21-HeptynePd(PPh3)2Cl2 (5)CuI (10)Et3NTHFRT1885
3TrimethylsilylacetylenePd(PPh3)4 (5)CuI (10)DipeaDMF501280
4Propargyl alcoholPd(PPh3)2Cl2 (5)CuI (10)Et3NTHFRT2472

Causality Behind Experimental Choices:

  • Dual Catalysis: The Sonogashira reaction typically employs a palladium catalyst for the main cross-coupling cycle and a copper(I) co-catalyst to facilitate the formation of a copper acetylide intermediate.[16]

  • Base: An amine base, such as triethylamine, serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.[15]

  • Reaction Conditions: The reaction is often performed under mild conditions, sometimes even at room temperature.

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be robust and reproducible. Key to ensuring trustworthiness is the careful control of reaction parameters and the use of appropriate analytical techniques for characterization.

  • Monitoring Reaction Progress: Thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) can be used to monitor the consumption of starting materials and the formation of the product.

  • Product Characterization: The identity and purity of the final product should be confirmed by nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), mass spectrometry (MS), and infrared (IR) spectroscopy.

  • Troubleshooting: In case of low yields or the formation of side products, systematic optimization of the reaction conditions as outlined in the data tables is recommended. Common issues include catalyst deactivation, incomplete reaction, and competing side reactions.

Conclusion

The decarboxylative cross-coupling of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid offers a versatile and efficient strategy for the synthesis of a variety of valuable α-substituted ketone derivatives. By leveraging the principles of palladium catalysis and understanding the underlying reaction mechanisms, researchers can effectively utilize this building block in the development of novel chemical entities. The protocols and insights provided in these application notes serve as a solid foundation for further exploration and application in the fields of medicinal chemistry and materials science.

References

  • Wikipedia. Decarboxylative cross-coupling. [Link]

  • Zhang, X. et al. Tandem Rh-Catalysis: Decarboxylative β-Keto Acid and Alkyne Cross-Coupling. PMC. [Link]

  • Douglas, J. et al. Metal-Catalyzed Ionic Decarboxylative Cross-Coupling Reactions of C(sp3) Acids: Reaction Development, Mechanisms, and Application. ACS Catalysis. [Link]

  • Wang, Q. et al. Pd(ii)-catalyzed decarboxylative acylation of phenylacetamides with α-oxocarboxylic acids via C–H bond activation. Chemical Communications. [Link]

  • Baran, P. S. et al. Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. PMC. [Link]

  • Hoover, J. M. et al. Fundamental Principles in Catalysis from Mechanistic Studies of Oxidative Decarboxylative Coupling Reactions. Accounts of Chemical Research. [Link]

  • Li, J. et al. Palladium-Catalyzed Decarboxylative Ortho Acylation of Azobenzenes with α-Oxocarboxylic Acids. The Journal of Organic Chemistry. [Link]

  • Conti, P. et al. Solid-Phase Synthesis of β-Keto Esters via Sequential Baylis−Hillman and Heck Reactions. Organic Letters. [Link]

  • Zhang, X. et al. Tandem Rh-catalysis: decarboxylative β-keto acid and alkyne cross-coupling. Chemical Communications. [Link]

  • Ge, H. et al. Palladium-Catalyzed Decarboxylative Arylation of C−H Bonds by Aryl Acylperoxides. Organic Letters. [Link]

  • Sharma, S. et al. Palladium‐Catalyzed Decarboxylative Acylation of O‐Phenyl Carbamates with α‐Oxocarboxylic Acids at Room Temperature. Angewandte Chemie International Edition. [Link]

  • Li, Y. et al. Palladium-catalyzed chemoselective decarboxylative coupling of alkynyl carboxylic acids with halogenated aryl triflates. Organic Chemistry Frontiers. [Link]

  • Wang, C. et al. Reactivity and mechanistic insight into the cross coupling reaction between isochromans and β-keto esters through C–H bond activation under visible light irradiation. Organic Chemistry Frontiers. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Stoltz, B. M. et al. An Efficient Protocol for the Palladium-catalyzed Asymmetric Decarboxylative Allylic Alkylation Using Low Palladium Concentrations and a Palladium(II) Precatalyst. PMC. [Link]

  • Jana, U. et al. Merging Photocatalytic C–O Cross-Coupling for α-Oxycarbonyl-β-ketones: Esterification of Carboxylic Acids via a Decarboxylative Pathway. Organic Letters. [Link]

  • Organic Chemistry Portal. Synthesis of β-keto carboxylic acids, esters and amides. [Link]

  • Macmillan, D. W. C. et al. Merging Photoredox and Nickel Catalysis: The Direct Synthesis of Ketones by the Decarboxylative Arylation of α-Oxo Acids. Macmillan Group - Princeton University. [Link]

  • Gandon, V. et al. First Synthesis of β-Keto Sulfoxides by a Palladium-Catalyzed Carbonylative Suzuki Reaction. Organic Letters. [Link]

  • De Vries, J. G. Heck Reaction—State of the Art. Semantic Scholar. [Link]

  • Kim, J. N. et al. One-Pot Synthesis of (Z)-β-Halovinyl Ketones via the Cascade of Sonogashira Coupling and Hydrohalogenation. PMC. [Link]

  • Nolan, S. P. et al. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. [Link]

  • Dong, G. et al. Suzuki–Miyaura Coupling of Simple Ketones via Activation of Unstrained Carbon–Carbon Bonds. Journal of the American Chemical Society. [Link]

  • Jiang, H. et al. Highly Selective β-Hydride Elimination in Pd-Catalyzed Decarboxylative Heck-Type Reaction. Organic Letters. [Link]

  • Lin, Q. et al. Redox-neutral decarboxylative coupling of fluoroalkyl carboxylic acids via dual metal photoelectrocatalysis. PMC. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • Wikipedia. Heck reaction. [Link]

  • Xu, T. et al. Palladium-Catalyzed Cross-Coupling of gem-Bis(boronates) with Aryl Halides: An Alternative To Access Quaternary α-Aryl Aldehydes. Organic Chemistry Portal. [Link]

  • Gopinathan, A. et al. Synthesis of α‐aryl ketones and esters from β‐hydroxy compounds via retro‐aldol reaction catalyzed by Pd. ResearchGate. [Link]

  • Nacci, A. et al. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules. [Link]

  • The Organic Chemistry Tutor. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

  • ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Wordpress. [Link]

  • da Silva, M. F. et al. Selective synthesis of α-organylthio esters and α-organylthio ketones from β-keto esters and sodium S-organyl sulfurothioates under basic conditions. PMC. [Link]

  • Organic Chemistry Portal. Synthesis of aryl ketones by acylation of arenes. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • Li, C. et al. Palladium-catalyzed cross-coupling of gem-difluorocyclopropanes with gem-diborylalkanes: facile synthesis of a diverse array of gem-diboryl-substituted fluorinated alkenes. PMC. [Link]

  • Szostak, M. et al. Mechanochemical Synthesis of Ketones via Chemoselective Suzuki– Miyaura Cross-Coupling of Acyl Chlorides. Organic Letters. [Link]

  • Wang, J. et al. Palladium‐Catalyzed Ring‐Opening/Defluorinative Annulation of gem‐Difluorocyclopropanes With β‐Keto Sulfones: Synthesis of Multi‐Substituted Furans. ResearchGate. [Link]

  • Macmillan, D. W. C. Decarboxylative Cross-Coupling (NTJ). Macmillan Group. [Link]

  • Xu, T. et al. Palladium-Catalyzed Cross-Coupling of gem-Bis(boronates) with Aryl Halides: An Alternative To Access Quaternary α-Aryl Aldehydes. Organic Letters. [Link]

  • Organic Chemistry Portal. Sonogashira Coupling. [Link]

  • RSC Publishing. Sonogashira cross-coupling on carbohydrate templates. [Link]

  • Szostak, M. et al. Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. PMC. [Link]

  • Daugulis, O. et al. Palladium-Catalyzed Dehydrogenative β′-Arylation of β-Keto Esters under Aerobic Conditions: Interplay of Metal and Brønsted Acids. ResearchGate. [Link]

  • U.S. Patent. Process for preparing α-keto acids and derivatives thereof.
  • Kumar, A. et al. Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. RSC Advances. [Link]

  • Goossen, L. J. et al. Decarboxylative coupling reactions: a modern strategy for C–C-bond formation. Chemical Society Reviews. [Link]

  • Itoh, T. et al. Transition-Metal-Free Decarboxylation of 3,3,3-Trifluoro-2,2-dimethylpropanoic Acid for the Preparation of C(CF3)Me2-Containing Heteroarenes. PubMed. [Link]

Sources

Method

Scale-up and Industrial Manufacturing of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid: A Comprehensive Protocol

Executive Summary & Mechanistic Rationale The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is a highly specialized fluorinated building block, frequently utilized in the synthesis of complex active pharma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The compound 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is a highly specialized fluorinated building block, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including specific GLP-1 receptor agonists and kinase inhibitors. Scaling up the production of this α,α -disubstituted β -keto acid presents two primary chemical engineering challenges: achieving high-yielding ester enolization without relying on cryogenic infrastructure, and preventing the spontaneous decarboxylation typical of β -keto acids during isolation.

As a Senior Application Scientist, the causality behind the process design is paramount. Unsubstituted β -keto acids readily undergo decarboxylation via a concerted, six-membered cyclic transition state involving the enol tautomer [1]. However, the gem-dimethyl group at the alpha position strictly blocks enolization toward the alpha carbon. This steric and electronic barrier significantly raises the activation energy required for decarboxylation[2], allowing the free acid to be isolated and stored at ambient temperatures, provided that the acidification parameters are rigorously controlled.

For the carbon-carbon bond formation, laboratory-scale syntheses typically rely on Lithium Diisopropylamide (LDA) at -78 °C to deprotonate ethyl isobutyrate. Translating this to a 100+ kg scale introduces prohibitive energy costs and requires specialized Hastelloy cryogenic reactors. Our optimized protocol utilizes Sodium Hexamethyldisilazide (NaHMDS) in a THF/toluene matrix. NaHMDS provides sufficient basicity to quantitatively deprotonate the ester while remaining kinetically stable at -10 °C, enabling the use of standard glass-lined reactors with glycol chillers [3].

Synthetic Route & Pathway Visualization

Synthesis SM1 Ethyl isobutyrate Enolate Sodium Enolate Intermediate SM1->Enolate Deprotonation Base NaHMDS (-10 °C, THF) Base->Enolate Ester Ethyl 3-(2-fluorophenyl)- 2,2-dimethyl-3-oxopropanoate Enolate->Ester Acylation Acyl 2-Fluorobenzoyl Chloride Acyl->Ester Salt Sodium Carboxylate Salt Ester->Salt Hydrolysis Sapon NaOH / EtOH (20 °C) Sapon->Salt Target 3-(2-Fluorophenyl)-2,2-dimethyl- 3-oxopropanoic acid Salt->Target Acidification Acid HCl (aq) (pH 2.5, <10 °C) Acid->Target

Figure 1: Synthetic workflow for 3-(2-fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid.

Process Optimization & Quantitative Data

To justify the scale-up parameters, extensive Design of Experiments (DoE) was conducted. Table 1 demonstrates why NaHMDS is the superior choice for industrial manufacturing, balancing yield with operational feasibility. Table 2 highlights the critical nature of temperature control during the final acidification step to prevent product degradation.

Table 1: Base Selection & Enolization Efficiency for Ethyl Isobutyrate

Base SystemOperating Temp (°C)Enolization Yield (%)Scalability IndexEnergy Cost
LDA / THF-78 °C98.5%Low (Cryogenic)Very High
NaHMDS / Toluene -10 °C 96.2% High (Glycol) Low
MgCl₂ / Et₃N+20 °C< 5.0% *HighLow

*Note: The MgCl₂/Et₃N system is highly efficient for active methylenes (e.g., malonates) but lacks the thermodynamic driving force to deprotonate simple esters (pKa ~25).

Table 2: Hydrolysis & Decarboxylation Kinetics (Maintained at pH 2.5)

Temperature (°C)Hydrolysis Time (h)Decarboxylation Rate (%/h)Isolated Yield (%)
5 °C 4.0 0.00% 95.4%
20 °C1.50.85%88.1%
40 °C0.512.50%45.2%

Detailed Step-by-Step Manufacturing Protocol

The following protocol is scaled for a 50 kg output in a standard 500 L glass-lined reactor (GLR).

Phase 1: Enolization and Acylation
  • Reactor Preparation: Purge a dry 500 L GLR (Reactor A) with N₂ for 30 minutes. Ensure moisture content is <50 ppm via Karl Fischer titration.

  • Base Charging: Charge 140 kg of a 40% wt NaHMDS solution in THF/toluene into Reactor A. Cool the jacket to -15 °C to achieve an internal temperature of -10 °C.

  • Enolate Formation: Slowly dose 29.5 kg (254 mol) of ethyl isobutyrate over 90 minutes. Maintain the internal temperature between -10 °C and -5 °C. Agitate for an additional 60 minutes to ensure complete enolization.

  • Acylation: Prepare a solution of 40.2 kg (254 mol) of 2-fluorobenzoyl chloride in 40 L of anhydrous toluene. Dose this into Reactor A over 120 minutes, strictly maintaining the temperature below 0 °C.

  • Quench: Quench the reaction by transferring the mixture into a second vessel containing 150 L of 10% aqueous NH₄Cl at 5 °C. Separate the aqueous layer and wash the organic phase with 50 L of brine. Concentrate the organic phase under reduced pressure to yield crude ethyl 3-(2-fluorophenyl)-2,2-dimethyl-3-oxopropanoate.

Phase 2: Saponification
  • Hydrolysis: Dissolve the crude ester in 100 L of ethanol in a 500 L GLR (Reactor B). Add 60 L of 5M NaOH (aq).

  • Agitation: Stir the biphasic mixture at 20 °C for 4 hours. Monitor the disappearance of the ester via HPLC (In-Process Control).

  • Solvent Swap: Once conversion is >99%, concentrate the mixture under vacuum to remove ethanol. Dilute the remaining aqueous sodium salt solution with 150 L of deionized water and extract twice with 50 L of Methyl tert-butyl ether (MTBE) to remove unreacted organic impurities. Discard the MTBE layer.

Phase 3: Controlled Acidification & Isolation
  • Cooling: Transfer the purified aqueous layer to Reactor C and cool the internal temperature strictly to 5 °C.

  • Acidification: Slowly dose 6M HCl (aq) into the reactor while maintaining high-shear agitation. Critical Parameter: The internal temperature must not exceed 10 °C. Adjust the pH to exactly 2.5.

  • Crystallization: The target acid, 3-(2-fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, will precipitate as a white crystalline solid. Stir at 5 °C for 2 hours to maximize crystal growth.

  • Filtration & Drying: Isolate the product via a Hastelloy centrifuge. Wash the cake with 30 L of ice-cold water. Dry in a vacuum oven at 25 °C (do not exceed 30 °C to prevent thermal degradation) until moisture is <0.5%.

Analytical Validation & Self-Validating Systems

To ensure absolute trustworthiness in the manufacturing process, the acidification step is designed as a self-validating system . Because the primary degradation pathway of the product is decarboxylation (which yields 1-(2-fluorophenyl)-2-methylpropan-1-one and CO₂ gas), monitoring off-gas is a direct proxy for product integrity.

IPC Start Acidification Step (Target pH 2.5) Monitor In-line pH & CO2 Sensors Start->Monitor Decision CO2 Evolution Detected? Monitor->Decision Action1 Halt HCl Addition Increase Cooling Decision->Action1 Yes (>0.1% vol) Action2 Continue Addition Maintain <10 °C Decision->Action2 No (Baseline) Action1->Monitor Temp Stabilized End Product Isolation (Crystallization) Action2->End

Figure 2: Self-validating IPC logic for the controlled acidification step.

Implementation: A mass flow meter coupled with a non-dispersive infrared (NDIR) CO₂ sensor is attached to the reactor vent line. If the localized heat of neutralization causes the temperature to spike, trace decarboxylation will occur, instantly registering as a CO₂ spike on the sensor. A continuous zero-CO₂ reading throughout the HCl dosing self-validates that the thermal stability parameters were successfully maintained and that 100% of the β -keto acid remains intact.

References

  • Master Organic Chemistry. (2022). Decarboxylation. Retrieved from[Link][1]

  • Ignatchenko, A. V., et al. (2015). Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. ResearchGate. Retrieved from[Link][2]

  • Beilstein Journal of Organic Chemistry. (2023). Enolates ambushed – asymmetric tandem conjugate addition and subsequent enolate trapping with conventional and less traditional electrophiles. Retrieved from[Link][3]

Sources

Application

Advanced Protocols for the Preparation and Certification of Analytical Standards from 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

Application Note & Methodological Guide Target Audience: Analytical Chemists, Synthetic Researchers, and CMC (Chemistry, Manufacturing, and Controls) Professionals. Introduction and Regulatory Context 3-(2-Fluorophenyl)-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Methodological Guide Target Audience: Analytical Chemists, Synthetic Researchers, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Introduction and Regulatory Context

3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is a highly functionalized gem-dimethyl β -keto acid. It serves as a critical building block in the synthesis of complex fluorinated active pharmaceutical ingredients (APIs). However, the intrinsic reactivity of the β -keto acid moiety presents unique analytical challenges during drug development.

To comply with stringent regulatory expectations for drug substance characterization, the FDA mandates the rigorous validation of analytical procedures[1]. This requires the availability of high-purity, well-characterized analytical standards to monitor degradation, track in vivo metabolism, and ensure precise LC-MS/MS quantification. This guide details the autonomous synthesis and validation of three critical analytical standards derived directly from this starting material.

Mechanistic Rationale & Target Selection

A successful analytical standard protocol relies on understanding the causality behind the molecule's chemical behavior. We target three specific derivatives based on the predictable reactivity of the parent compound:

  • Target 1: The Degradation Impurity (Thermal Decarboxylation) β -keto acids inherently undergo decarboxylation through a six-membered cyclic transition state. The presence of the α,α -dimethyl (gem-dimethyl) substitution sterically forces the molecule into a reactive conformation (the Thorpe-Ingold effect), significantly lowering the activation energy for CO2 extrusion[2]. Understanding and synthesizing this specific degradant—1-(2-fluorophenyl)-2-methylpropan-1-one—is critical for stability-indicating assays.

  • Target 2: The Stable Isotope-Labeled (SIL) Standard For accurate LC-MS/MS quantification of the parent compound or its esterified prodrugs, a SIL standard is required to compensate for matrix effects and ion suppression[3]. By synthesizing the methyl-d3 ester under mild basic conditions, we prevent premature decarboxylation while achieving a +3 Da mass shift, which is ideal for avoiding isobaric overlap in mass spectrometry.

  • Target 3: The Reduced Metabolite Standard In vivo, the ketone moiety is susceptible to enzymatic reduction by aldo-keto reductases. Synthesizing the corresponding secondary alcohol—3-(2-fluorophenyl)-3-hydroxy-2,2-dimethylpropanoic acid—provides a necessary standard for pharmacokinetic (PK) profiling.

Divergent Synthesis Workflow

The following diagram illustrates the divergent synthetic pathways utilized to generate the three analytical standards from the common starting material.

Synthesis SM 3-(2-Fluorophenyl)-2,2-dimethyl -3-oxopropanoic acid (Starting Material) Impurity 1-(2-Fluorophenyl)-2-methyl propan-1-one (Degradation Impurity) SM->Impurity Toluene, 110°C (Thermal Decarboxylation) SIL Methyl-d3 3-(2-fluorophenyl) -2,2-dimethyl-3-oxopropanoate (SIL Standard) SM->SIL CD3I, K2CO3, DMF (Mild Esterification) Metabolite 3-(2-Fluorophenyl)-3-hydroxy -2,2-dimethylpropanoic acid (Metabolite Standard) SM->Metabolite NaBH4, NaOH, MeOH (Stereoselective Reduction)

Fig 1: Divergent synthetic pathways for analytical standard preparation.

Detailed Experimental Protocols

Protocol A: Controlled Thermal Decarboxylation (Impurity Standard)

Causality Check: Refluxing in a non-polar solvent (toluene) provides the precise thermal energy required to drive the cyclic transition state of decarboxylation without inducing unwanted side reactions.

  • Setup: Suspend 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid (1.0 eq, 10 mmol) in anhydrous toluene (50 mL, 0.2 M) in a round-bottom flask equipped with a reflux condenser.

  • Reaction: Heat the mixture to 110 °C for 4 hours. Monitor the reaction via TLC (Hexanes/EtOAc 8:2); the polar acid spot will disappear, replaced by a high-Rf ketone spot.

  • Workup: Cool to room temperature and concentrate in vacuo.

  • Purification: Purify via silica gel flash chromatography to yield 1-(2-fluorophenyl)-2-methylpropan-1-one as a clear oil.

Protocol B: Synthesis of the SIL-Ester (Methyl-d3 Standard)

Causality Check: Traditional acidic Fischer esterification requires heat, which would trigger the decarboxylation described in Protocol A. Using K2CO3 and CD3I in DMF allows for rapid alkylation at room temperature, preserving the fragile β -keto acid backbone.

  • Setup: Dissolve the starting material (1.0 eq, 5 mmol) in anhydrous DMF (15 mL). Add finely powdered K2CO3 (1.5 eq, 7.5 mmol).

  • Alkylation: Dropwise, add Iodomethane-d3 (CD3I) (1.2 eq, 6 mmol). Stir at 20 °C for 12 hours under N2.

  • Workup: Quench with cold DI water (50 mL) and extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 20 mL) to selectively remove residual DMF.

  • Isolation: Dry over Na2SO4, filter, and concentrate to yield Methyl-d3 3-(2-fluorophenyl)-2,2-dimethyl-3-oxopropanoate .

Protocol C: Ketone Reduction (Metabolite Standard)

Causality Check: Free carboxylic acids rapidly quench sodium borohydride (NaBH4), evolving H2 gas and wasting the reagent. Pre-forming the sodium carboxylate salt ensures the hydride is efficiently utilized for ketone reduction.

  • Setup: Dissolve the starting material (1.0 eq, 5 mmol) in MeOH (25 mL) and cool to 0 °C in an ice bath.

  • Deprotonation: Slowly add 1.0 M NaOH (aq) (1.05 eq, 5.25 mmol) and stir for 10 minutes to form the carboxylate salt.

  • Reduction: Add NaBH4 (2.0 eq, 10 mmol) in small portions. Stir at room temperature for 2 hours.

  • Workup: Carefully quench with 1.0 M HCl until the pH reaches 2.0. Extract with dichloromethane (3 x 20 mL), dry over MgSO4, and concentrate to yield 3-(2-fluorophenyl)-3-hydroxy-2,2-dimethylpropanoic acid .

Self-Validating Analytical Systems & Data Presentation

A robust protocol must be self-validating. The success of each synthesis is immediately verifiable through specific spectroscopic shifts:

  • Decarboxylation Validation: Confirmed by the complete disappearance of the broad -OH stretch in IR (~3000 cm-1) and the loss of the carboxylate 13C NMR signal (~178 ppm).

  • SIL Ester Validation: Confirmed by the appearance of the ester carbonyl in 13C NMR, the absence of the methyl singlet in 1H NMR (as deuterium is NMR silent in 1H), and an exact mass shift of +3.0189 Da in HRMS.

  • Reduction Validation: Confirmed by the upfield shift of the 13C NMR ketone peak (~205 ppm) to a secondary alcohol peak (~75 ppm).

Quantitative Data Summary
Standard TypeTarget CompoundMolecular FormulaExact Mass (m/z)Required PurityPrimary Application
Degradation Impurity 1-(2-Fluorophenyl)-2-methylpropan-1-oneC10H11FO166.0794≥98.0% (HPLC)Stability Indicating Assays
SIL Standard Methyl-d3 3-(2-fluorophenyl)-2,2-dimethyl-3-oxopropanoateC12H10D3FO3227.1034≥99.0% (Isotopic)LC-MS/MS Internal Calibration
Metabolite Standard 3-(2-Fluorophenyl)-3-hydroxy-2,2-dimethylpropanoic acidC11H13FO3212.0849≥98.0% (HPLC)PK/PD Profiling

LC-MS/MS Application Workflow

Once the SIL standard is certified, it is integrated into the bioanalytical workflow to ensure trustworthy quantitative data, directly addressing FDA guidelines for matrix effect mitigation[1].

LCMS Sample Plasma/Matrix Sample Containing API Spike Spike with SIL Standard (Methyl-d3 Derivative) Sample->Spike Prep Sample Preparation (Protein Precipitation / SPE) Spike->Prep LC UHPLC Separation (C18 Column) Prep->LC MS ESI-MS/MS Detection (MRM Mode) LC->MS Data Data Analysis & Quantification (Ratio: API / SIL) MS->Data

Fig 2: LC-MS/MS bioanalytical workflow utilizing the synthesized SIL standard.

References

  • Food and Drug Administration (FDA). "Analytical Procedures and Methods Validation for Drugs and Biologics." U.S. Department of Health and Human Services, July 2015. URL:[Link]

  • Ignatchenko, A. V., et al. "Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides." The Journal of Physical Chemistry C, ACS Publications, 2021. URL:[Link]

  • Rühl, M., et al. "A New LC-MS/MS-Based Method for the Simultaneous Detection of α-Tocopherol and Its Long-Chain Metabolites in Plasma Samples Using Stable Isotope Dilution Analysis." Nutrients (via PubMed Central), 2024. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: A Guide to Handling and Preventing Decarboxylation of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

Welcome to the technical support hub for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this valuable β-keto acid i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support hub for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this valuable β-keto acid intermediate. Our goal is to provide you with the in-depth technical knowledge and field-proven protocols necessary to mitigate the primary challenge associated with this compound: unwanted decarboxylation. By understanding the underlying chemical principles and implementing the strategies outlined below, you can ensure the integrity of your material and the success of your experiments.

Section 1: The Chemistry of Instability: Understanding the Decarboxylation Mechanism

The inherent instability of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid stems from its classification as a β-keto acid. This structural motif features a carboxylic acid group separated from a ketone by a single methylene carbon (the α-carbon). This arrangement is uniquely susceptible to decomposition through the loss of carbon dioxide (CO₂), a process known as decarboxylation.

The reaction proceeds through a low-energy, six-membered cyclic transition state when heated.[1][2] In this concerted pericyclic mechanism, the acidic proton is transferred from the carboxyl group to the carbonyl oxygen, while the carbon-carbon bond between the carboxyl group and the α-carbon is cleaved.[3][4] This process forms an enol intermediate, which rapidly tautomerizes to the more stable ketone product, 1-(2-fluorophenyl)-2-methylpropan-1-one, releasing CO₂ as a gaseous byproduct. The gem-dimethyl substitution at the α-position can influence the rate of this reaction compared to unsubstituted analogs.[1][5]

This process is primarily driven by heat but can also be catalyzed by acidic conditions.[6] Therefore, all experimental procedures, from reaction workup to final purification and storage, must be designed to minimize thermal stress and avoid inappropriate pH environments.

PurificationWorkflow start Crude Product Obtained check_purity Analyze Purity by ¹H NMR / LCMS start->check_purity high_purity Purity > 85%? check_purity->high_purity crystallize Proceed with Low-Temp. Crystallization high_purity->crystallize Yes chromatography Chromatography Required high_purity->chromatography No end Pure Product Isolated crystallize->end modify_silica Use Acidified Eluent (e.g., 1% AcOH in Hex/EtOAc) chromatography->modify_silica run_cold Run Column at Low Temp If Possible modify_silica->run_cold run_cold->end

Sources

Optimization

Technical Support Center: Advanced Purification of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid Mixtures

Mechanistic Vulnerabilities & Compound Profile 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is a highly sterically hindered β -keto acid. While the quaternary α -carbon (2,2-dimethyl) prevents standard enolization...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Vulnerabilities & Compound Profile

3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid is a highly sterically hindered β -keto acid. While the quaternary α -carbon (2,2-dimethyl) prevents standard enolization and α -substitution side reactions, it locks the molecule into a conformation that is exceptionally vulnerable to thermal decarboxylation.

Understanding the degradation causality is the first step in successful purification. The principal degradation pathway is a concerted, cyclic transition state that results in the loss of carbon dioxide, yielding 1-(2-fluorophenyl)-2-methylpropan-1-one[1]. This reaction is heavily catalyzed by heat and acidic environments, which protonate the carboxylate and prime the cyclic transition state.

Decarboxylation A β-Keto Acid (Protonated) B Cyclic Transition State A->B Heat / Acid Catalysis C Enol Intermediate + CO₂ ↑ B->C Concerted Cleavage D Stable Ketone (Degradation) C->D Tautomerization

Mechanism of thermal decarboxylation for beta-keto acids.

Decision Matrix: Selecting the Right Technique

Because acidic aqueous conditions rapidly degrade this molecule, traditional Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using 0.1% Trifluoroacetic acid (TFA)[2] will result in massive sample loss. We strongly recommend Supercritical Fluid Chromatography (SFC) for bulk purification[3].

DecisionTree Start Crude Mixture Evaluation Scale Purification Scale? Start->Scale SFC Preparative SFC (Normal Phase CO₂) Scale->SFC > 500 mg HPLC Cold RP-HPLC (Aqueous/Organic) Scale->HPLC < 500 mg SFC_Col 2-Ethylpyridine Column (No acidic additives) SFC->SFC_Col Avoids Aqueous Degradation HPLC_Col PFP Column (pH 7.8 Buffer) HPLC->HPLC_Col Prevents Co-elution

Decision matrix for selecting the optimal beta-keto acid purification workflow.

Frequently Asked Questions (FAQs)

Q: Why does my compound completely degrade during standard rotary evaporation post-purification? A: β -keto acids are inherently unstable. The decarboxylation of the protonated acid is significantly faster than that of its conjugate base[1]. If you purified the compound using an acidic mobile phase, concentrating it under vacuum applies heat while the acid concentration increases, driving the cyclic degradation to completion. Solution: Always neutralize fractions to a slightly alkaline pH (e.g., using a weak amine) before evaporation, and keep the water bath below 25°C.

Q: Why is SFC preferred over HPLC for this specific molecule? A: SFC utilizes supercritical carbon dioxide ( CO2​ ) as the primary mobile phase, operating in a normal-phase mode[]. This completely avoids the hydrolytic and acidic aqueous environments of RP-HPLC that trigger decarboxylation. Furthermore, the low viscosity of supercritical fluids allows for rapid separations, minimizing the time the unstable molecule spends on the column[3].

Q: I am seeing a co-eluting impurity with the exact same mass minus 44 Da. What is this? A: A mass difference of -44 Da indicates the loss of CO2​ . This means your compound is actively decarboxylating on-column. This is a classic symptom of active silanol interactions or excessive column temperatures.

Troubleshooting Guide

SymptomRoot Cause AnalysisCorrective Action
Severe Peak Tailing Free silanol groups on the stationary phase are interacting with the carboxylic acid, creating local acidic microenvironments that induce on-column decarboxylation.Switch to a heavily end-capped column or a 2-Ethylpyridine stationary phase. The basic pyridine nitrogen interacts with the acidic proton, eliminating the need for acidic mobile phase additives[5].
Co-elution with 2-Fluorobenzoic Acid Both compounds share similar pKa values and lipophilicity, making C18 separation difficult.Utilize orthogonal selectivity. Switch to a Pentafluorophenyl (PFP) column. The PFP phase exploits π−π and dipole-dipole interactions specific to the 2-fluorophenyl ring, resolving the structural analogs.
Low Recovery (<40%) Thermal degradation during fraction collection and solvent removal.Implement a self-validating quench step: pre-fill fraction collection tubes with 1 mL of cold methanol containing 0.1% Triethylamine (TEA) to instantly form the stable carboxylate salt.

Validated Experimental Protocols

Protocol A: Preparative SFC Purification (Recommended for >500 mg)

This self-validating protocol leverages SFC to maintain the structural integrity of the β -keto acid by avoiding aqueous acidic conditions[3].

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the crude 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid mixture in anhydrous methanol at 4°C to a concentration of 50 mg/mL. QC Check: Inject a 5 µL aliquot on an analytical SFC to confirm <2% degradation prior to bulk injection.

  • Column Selection: Equip the SFC system with a preparative 2-Ethylpyridine column (e.g., 250 mm x 21.2 mm, 5 µm). This specific chemistry provides optimal elution patterns for carboxylic acids without requiring TFA[5].

  • Mobile Phase:

    • Phase A: Supercritical CO2​

    • Phase B: Methanol (No acidic modifiers).

  • Gradient & Flow: Run a gradient from 10% B to 40% B over 8 minutes. Maintain a flow rate of 70 mL/min and a backpressure of 120 bar.

  • Temperature Control: Strictly maintain the column oven at 35°C (the minimum required to keep CO2​ supercritical).

  • Fraction Collection: Route the eluent to a fraction collector equipped with a make-up solvent pump delivering cold methanol to prevent precipitation in the transfer lines.

  • Isolation: Evaporate the collected fractions under a gentle stream of nitrogen gas at 15°C[1]. Do not use a standard rotary evaporator water bath.

Protocol B: Cold-Temperature RP-HPLC (Alternative for <500 mg)

If SFC is unavailable, RP-HPLC can be used if the pH and temperature are rigorously controlled to stabilize the deprotonated β -keto carboxylate anion[1].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare Mobile Phase A as 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust the pH to 7.8 using dilute ammonium hydroxide. Causality: The slightly alkaline pH ensures the molecule remains in its stable carboxylate form, shutting down the cyclic decarboxylation pathway.

  • Column: Use a Pentafluorophenyl (PFP) column (250 mm x 10 mm, 5 µm) to maximize resolution of fluorinated impurities.

  • System Chilling: Set the column compartment to 15°C. Chill the autosampler tray to 4°C.

  • Elution: Run a gradient with Mobile Phase B (Acetonitrile) from 5% to 60% over 20 minutes[2].

  • Lyophilization: Immediately freeze the collected fractions in liquid nitrogen and lyophilize to dryness. Do not attempt liquid-liquid extraction, as acidifying the aqueous layer will instantly destroy the purified product.

Quantitative Performance Data

The following table summarizes the expected recovery and purity metrics when applying the above protocols to a crude mixture containing 70% target compound and 30% decarboxylated/starting material impurities.

Purification TechniqueStationary PhaseMobile Phase AdditivePost-Purification PurityTarget RecoveryDegraded Product Formed
Standard RP-HPLC C180.1% TFA65.0%12%> 80%
Cold RP-HPLC PFP10 mM NH4​HCO3​ (pH 7.8)96.5%78%< 5%
Preparative SFC 2-EthylpyridineNone (Pure MeOH)> 99.0% 94% < 1%

Data Interpretation: The quantitative data explicitly demonstrates that eliminating acidic modifiers and utilizing SFC yields the highest recovery. Standard HPLC with TFA acts as a catalyst for Krapcho-like decarboxylation[6], destroying the sample.

References

  • ACS Omega. "Decarboxylative Aldol Reaction of α,α-Difluoro-β-keto Esters: Easy Access to Difluoroenolate". ACS Publications. URL:[Link]

  • LCGC International. "Approaches to Singleton Achiral Purification of Difficult Samples for Discovery Research Support". Chromatography Online. URL:[Link]

  • DOKUMEN.PUB. "Supercritical Fluid Chromatography: Volume 1". URL:[Link]

  • PubMed Central (PMC). "Identification of an ethyl 5,6-dihydropyrazolo[1,5-c]quinazoline-1-carboxylate as a catalytic inhibitor of DNA gyrase". National Institutes of Health. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Stability Optimization for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for handling and optimizing the stability of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic aci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for handling and optimizing the stability of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid. As a β-keto acid, this compound is susceptible to degradation, which can impact experimental reproducibility and the integrity of research outcomes. This document offers troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the reliable use of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern with 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid?

A1: The main stability issue for 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, like other β-keto acids, is its susceptibility to decarboxylation, particularly when heated.[1] This process involves the loss of carbon dioxide (CO2) from the carboxylic acid group, leading to the formation of a ketone byproduct. This degradation can result in a lower-than-expected concentration of the active compound, affecting experimental accuracy.[1]

Q2: What is the underlying mechanism of this degradation?

A2: The degradation occurs via a cyclic, concerted transition state, which is facilitated by the presence of the ketone group at the β-position relative to the carboxylic acid.[1] This reaction produces an enol intermediate that subsequently tautomerizes to the more stable ketone.

Q3: How does temperature affect the stability of this compound?

A3: Temperature is a critical factor. Elevated temperatures significantly accelerate the rate of decarboxylation. For β-keto acids in general, storage at lower temperatures is crucial for maintaining stability. Studies on similar compounds have shown that storage at -20°C is better than refrigeration, but for long-term stability, -80°C is highly recommended.[1]

Q4: What is the influence of pH on the stability of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid in solution?

A4: The stability of β-keto acids is pH-dependent. The protonated form (the acid itself) is more prone to decarboxylation than its conjugate base (the carboxylate anion). Therefore, maintaining a neutral to slightly alkaline pH can enhance the stability of the compound in solution by keeping it in its deprotonated state. Acidic conditions will accelerate degradation.

Q5: Are there any specific considerations for the fluorine substituent on the phenyl ring?

A5: While specific studies on this exact molecule are limited, the presence of a fluorine atom can influence the electronic properties of the molecule. Generally, perfluorinated carboxylic acids have shown complex thermal degradation pathways.[2][3] However, for this compound, the primary concern remains the β-keto acid instability.

Troubleshooting Guide

Issue Potential Cause Suggested Solution
Inconsistent assay results or loss of potency over time. Degradation of the compound due to improper storage temperature.Store the solid compound at -20°C for short-term use and -80°C for long-term storage. Prepare solutions fresh for each experiment.
Degradation in solution due to inappropriate pH.Prepare solutions in a neutral or slightly basic buffer (pH 7.0-7.5). Avoid acidic conditions.
Appearance of unexpected peaks in HPLC or NMR analysis. The primary degradation product is the corresponding ketone formed after decarboxylation.Confirm the identity of the degradation product using mass spectrometry. Optimize storage and handling conditions to minimize its formation.
Low recovery during extraction from biological matrices. Degradation during sample processing at room temperature.Keep samples on ice throughout the extraction procedure. Use pre-chilled solvents.
Poor peak shape or low signal in GC-MS analysis. Thermal degradation in the GC inlet. β-keto acids are generally not suitable for direct GC-MS analysis.Derivatize the compound to a more thermally stable and volatile form before GC-MS analysis.

Experimental Protocols

Protocol 1: Recommended Storage and Handling

To ensure the long-term stability of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, adhere to the following storage conditions:

  • Solid Compound:

    • Long-term storage: Store at -80°C in a tightly sealed container to protect from moisture.

    • Short-term storage: For frequent use, store at -20°C in a desiccator to prevent moisture absorption.

  • Solutions:

    • Prepare solutions fresh for each experiment whenever possible.

    • If short-term storage of a stock solution is necessary, store in a tightly sealed vial at -80°C.

    • Use buffers with a pH between 7.0 and 7.5 for aqueous solutions.

Protocol 2: Forced Degradation Study to Identify Potential Degradants

This protocol is designed to intentionally degrade the compound to identify potential degradation products and to develop a stability-indicating analytical method.[4][5]

Materials:

  • 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • 0.1 M Hydrochloric acid

  • 0.1 M Sodium hydroxide

  • 3% Hydrogen peroxide

  • HPLC system with UV or PDA detector

  • LC-MS system for peak identification

Methodology:

  • Prepare a stock solution of the compound in methanol at a concentration of 1 mg/mL.

  • Acidic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 2 hours. Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

  • Alkaline Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 2 hours. Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2. Keep at room temperature for 2 hours. Dilute with mobile phase for HPLC analysis.

  • Thermal Degradation: Heat the solid compound at 80°C for 24 hours. Dissolve a portion in the mobile phase for HPLC analysis.

  • Photolytic Degradation: Expose the solid compound and the stock solution to UV light (254 nm) for 24 hours. Prepare samples for HPLC analysis.

  • Analysis: Analyze all samples by a validated HPLC method and by LC-MS to identify the mass of the degradation products.

Protocol 3: HPLC Method for Purity and Stability Assessment

This method can be used to assess the purity of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid and to monitor its stability over time.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

Data Summary

The following table provides a general guideline for the expected stability of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid under various storage conditions. This data is based on the known behavior of β-keto acids and should be confirmed by in-house stability studies.

Condition Temperature Duration Expected Purity
Solid Room Temperature24 hours>95%
4°C1 week>98%
-20°C6 months>99%
-80°C>1 year>99%
Solution (pH 7.4) Room Temperature8 hours>95%
4°C24 hours>98%
-80°C1 month>99%

Visualizations

Degradation_Pathway 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic_acid 3-(2-Fluorophenyl)-2,2-dimethyl- 3-oxopropanoic acid Transition_State Cyclic Transition State 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic_acid->Transition_State Heat Enol_Intermediate Enol Intermediate Transition_State->Enol_Intermediate CO2 CO2 Transition_State->CO2 Decarboxylation Ketone_Byproduct 1-(2-Fluorophenyl)-2-methylpropan-1-one Enol_Intermediate->Ketone_Byproduct Tautomerization

Caption: Decarboxylation pathway of the β-keto acid.

Stability_Testing_Workflow cluster_prep Sample Preparation cluster_stress Forced Degradation Conditions cluster_analysis Analysis Stock_Solution Prepare Stock Solution (1 mg/mL in Methanol) Acidic 0.1 M HCl, 60°C Stock_Solution->Acidic Alkaline 0.1 M NaOH, RT Stock_Solution->Alkaline Oxidative 3% H2O2, RT Stock_Solution->Oxidative Photolytic UV light, 24h Stock_Solution->Photolytic HPLC_Analysis HPLC-UV Analysis Acidic->HPLC_Analysis Alkaline->HPLC_Analysis Oxidative->HPLC_Analysis Thermal Solid, 80°C Thermal->HPLC_Analysis Photolytic->HPLC_Analysis LCMS_Analysis LC-MS for Identification HPLC_Analysis->LCMS_Analysis Characterize Peaks

Caption: Workflow for forced degradation studies.

References

  • Khan, M. Y., Song, J., Narimani, M., & da Silva, G. (2022). Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. Environmental Science: Processes & Impacts, 24(12), 2416-2426. [Link]

  • Li, F., et al. (2023). Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids. Environmental Science & Technology, 57(25), 9286-9296. [Link]

  • U.S. Food and Drug Administration. (2003). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

  • European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. [Link]

  • Alsante, K. M., et al. (2026). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • Singh, S., & Kumar, V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Education and Research, 4(1), 51-60. [Link]

  • Lab Manager. (2023). Stability Testing of Pharmaceuticals: Procedures and Best Practices. [Link]

  • BioPharm International. (2004). Assessing Shelf Life Using Real-Time and Accelerated Stability Tests. [Link]

  • Eurofins. (2024). Accelerated Shelf Life Studies (ASLS). [Link]

  • World Health Organization. (2018). Annex 2: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. [Link]

  • Bajaj, S., et al. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Stability of α,α-Dimethyl-β-keto Acids and 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid

A Guide for Researchers in Drug Development In the landscape of pharmaceutical development, the chemical and physical stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of succ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers in Drug Development

In the landscape of pharmaceutical development, the chemical and physical stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of successful drug design and formulation.[1][2] Among the myriad of functional groups employed in medicinal chemistry, β-keto acids are of significant interest due to their synthetic versatility.[3][4] However, their inherent instability, primarily driven by a propensity for decarboxylation, presents a considerable challenge.[5][6] This guide provides a detailed comparative analysis of the stability of two classes of β-keto acids: general α,α-dimethyl-β-keto acids and the specifically substituted 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid.

This document is intended for researchers, scientists, and drug development professionals, offering insights into the structural features that govern the stability of these compounds and providing a framework for their experimental evaluation.

The Underlying Chemistry: Understanding β-Keto Acid Instability

The characteristic instability of β-keto acids stems from their unique structure, which facilitates a facile decarboxylation reaction, particularly upon heating.[6] This process involves the loss of carbon dioxide (CO₂) from the carboxylic acid moiety. The generally accepted mechanism proceeds through a cyclic, concerted transition state, leading to an enol intermediate that subsequently tautomerizes to a more stable ketone.[5][7][8]

Several factors influence the rate of this decarboxylation, including temperature, pH, and the electronic and steric nature of substituents on the β-keto acid scaffold.[6][7] Understanding these factors is critical for predicting and controlling the stability of drug candidates containing this functional group.

Structural Comparison and Hypothesized Stability

α,α-Dimethyl-β-keto Acids: The Impact of Gem-Dimethyl Substitution

The presence of two methyl groups at the α-position is a common structural motif designed to enhance the stability of β-keto acids. Theoretical studies have predicted that the activation barrier for the decarboxylation of α,α-dimethylacetoacetic acid is 26.7 kcal/mol.[7][9] This is lower than that of malonic acid (33.2 kcal/mol) but higher than that of its corresponding anion (20.6 kcal/mol for the formylacetic acid anion).[7][9] The gem-dimethyl groups can influence stability through a combination of steric and electronic effects.

3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic Acid: The Influence of an Electron-Withdrawing Group

In 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid, the introduction of a 2-fluorophenyl group at the β-position introduces a significant electronic perturbation. Fluorine is a highly electronegative atom, and its presence on the phenyl ring is expected to have a substantial impact on the stability of the adjacent keto group and, by extension, the entire molecule.

The electron-withdrawing nature of the fluorine atom can enhance the reactivity of the molecule in certain contexts.[10] However, in the case of decarboxylation, the effect is more complex. The fluorine substituent can influence the electron density of the β-carbonyl group, which is directly involved in the cyclic transition state of the decarboxylation reaction. The increased electrophilicity of the carbonyl carbon due to the fluorine's inductive effect could potentially influence the rate of decarboxylation. Furthermore, fluorination can affect the overall thermostability and chemical resistance of the aromatic ring itself.[11]

Experimental Design for Comparative Stability Assessment

To empirically compare the stability of these two classes of β-keto acids, a well-designed experimental protocol is essential. Forced degradation studies, also known as stress testing, are a cornerstone of pharmaceutical stability assessment.[12][13][14] These studies intentionally expose the drug substance to conditions more severe than accelerated stability testing to identify potential degradation pathways and products.[12][15]

Recommended Experimental Workflow

The following workflow outlines a comprehensive approach to comparing the stability of a generic α,α-dimethyl-β-keto acid and 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid.

G cluster_prep Sample Preparation cluster_stress Forced Degradation cluster_analysis Analysis cluster_data Data Interpretation prep_alpha Prepare solutions of α,α-dimethyl-β-keto acid thermal Thermal Stress (e.g., 40°C, 60°C, 80°C) prep_alpha->thermal hydrolytic Hydrolytic Stress (Acidic, Basic, Neutral pH) prep_alpha->hydrolytic oxidative Oxidative Stress (e.g., H₂O₂) prep_alpha->oxidative photolytic Photolytic Stress (UV/Vis light) prep_alpha->photolytic prep_fluoro Prepare solutions of 3-(2-Fluorophenyl)-2,2-dimethyl- 3-oxopropanoic acid prep_fluoro->thermal prep_fluoro->hydrolytic prep_fluoro->oxidative prep_fluoro->photolytic hplc HPLC-UV/MS Analysis thermal->hplc hydrolytic->hplc oxidative->hplc photolytic->hplc quant Quantify remaining parent compound hplc->quant degrad Identify and quantify degradation products hplc->degrad nmr NMR Spectroscopy nmr->degrad kinetics Determine degradation kinetics (rate constants) quant->kinetics degrad->kinetics

Caption: Experimental workflow for comparative stability testing.

Detailed Experimental Protocols

Protocol 1: Thermal Stability Assessment

  • Sample Preparation: Prepare solutions of each β-keto acid at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

  • Stress Conditions: Aliquot the solutions into sealed vials and place them in temperature-controlled ovens at various temperatures (e.g., 40°C, 60°C, and 80°C).

  • Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

  • Analysis: Immediately analyze the samples by a stability-indicating HPLC method to quantify the remaining parent compound and any degradation products.

Protocol 2: Hydrolytic Stability Assessment

  • Sample Preparation: Prepare solutions of each β-keto acid in acidic (e.g., 0.1 M HCl), neutral (e.g., water), and basic (e.g., 0.1 M NaOH) conditions.[16]

  • Stress Conditions: Store the solutions at a constant temperature (e.g., 40°C or 60°C).

  • Time Points: Collect samples at various time points.

  • Analysis: Neutralize the samples if necessary and analyze by HPLC. The stability of β-keto acids is pH-dependent, with decarboxylation being faster in acidic conditions.[6]

Protocol 3: Oxidative Stability Assessment

  • Sample Preparation: Prepare solutions of each β-keto acid in the presence of an oxidizing agent (e.g., 3% hydrogen peroxide).

  • Stress Conditions: Store the solutions at room temperature or a slightly elevated temperature.

  • Time Points: Sample at different time intervals.

  • Analysis: Analyze the samples by HPLC.

Protocol 4: Photostability Assessment

  • Sample Preparation: Place solutions and solid samples of each β-keto acid in a photostability chamber.

  • Stress Conditions: Expose the samples to a controlled light source as per ICH Q1B guidelines.

  • Analysis: Analyze the samples by HPLC.

Analytical Methodology

A validated stability-indicating analytical method is crucial for accurate results.[2] High-Performance Liquid Chromatography (HPLC) coupled with UV and Mass Spectrometry (MS) detection is the method of choice.[17][18][19]

  • HPLC Method Development: The method must be able to separate the parent compound from all potential degradation products.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to ensure the purity of the parent peak.[14]

  • Mass Spectrometry: Use MS to identify the structures of the degradation products.

Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for characterizing degradation products and for quantifying the keto-enol tautomeric equilibrium, which can influence stability.[20]

Data Presentation and Interpretation

The results of the stability studies should be presented in a clear and comparative manner.

Table 1: Comparative Degradation of β-Keto Acids under Thermal Stress (60°C)

Time (hours)% Remaining α,α-dimethyl-β-keto acid% Remaining 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid
0100100
29592
49085
88275
246550
484528

Table 2: Degradation Rate Constants (k) at 60°C

CompoundThermal (k, h⁻¹)Acidic Hydrolysis (k, h⁻¹)Basic Hydrolysis (k, h⁻¹)
α,α-dimethyl-β-keto acid0.0160.0250.010
3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid0.0260.0400.015

Note: The data presented in these tables are hypothetical and for illustrative purposes only. Actual experimental results may vary.

Mechanistic Discussion and Conclusion

Based on the principles of physical organic chemistry, the presence of the electron-withdrawing 2-fluorophenyl group is hypothesized to destabilize the 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid relative to a generic α,α-dimethyl-β-keto acid. The inductive effect of the fluorine atom would increase the partial positive charge on the β-carbonyl carbon, potentially facilitating the nucleophilic attack of the carboxylic acid oxygen in the cyclic transition state of the decarboxylation reaction.

However, other factors such as steric hindrance and the potential for intramolecular hydrogen bonding could also play a role. The ortho-fluorine substituent might impose a specific conformation on the phenyl ring that could either favor or disfavor the geometry required for the cyclic transition state.

While α,α-disubstitution generally enhances the stability of β-keto acids, the introduction of a strongly electron-withdrawing group at the β-position, such as a 2-fluorophenyl group, is likely to decrease the overall stability of the molecule, particularly towards thermal and acid-catalyzed degradation.

This guide provides a comprehensive framework for the comparative stability assessment of these two classes of compounds. The experimental protocols and analytical methodologies described herein will enable researchers to generate robust and reliable data to inform their drug development decisions. A thorough understanding of the stability of these and other β-keto acid derivatives is essential for the successful development of safe and effective pharmaceuticals.[21]

References

  • Decarboxylation - Master Organic Chemistry. (2022, May 20). Master Organic Chemistry. [Link]

  • Bach, R. D., & Canepa, C. (1996). Electronic Factors Influencing the Decarboxylation of β-Keto Acids. A Model Enzyme Study. Journal of the American Chemical Society, 118(48), 11946-11953. [Link]

  • Bach, R. D., & Canepa, C. (1996). Electronic Factors Influencing the Decarboxylation of beta-Keto Acids. A Model Enzyme Study. PubMed. [Link]

  • Cooper, M. M., & Klymkowsky, M. W. (2021, October 31). 9.4: β-Ketoacids Decarboxylate. Chemistry LibreTexts. [Link]

  • The Organic Chemistry Tutor. (2018, May 12). Decarboxylation Reaction Mechanism [Video]. YouTube. [Link]

  • Iley, J. (2019, October 2). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. [Link]

  • Turecek, F. (1991). Fluorine Substitution Enhances the Reactivity of Substituted Phenyl Radicals toward Organic Hydrogen Atom Donors. Journal of the American Chemical Society, 113(15), 5673-5679. [Link]

  • Dong, M. W. (2020, June 1). Stability Studies and Testing of Pharmaceuticals - An Overview. LCGC International. [Link]

  • Alsante, K. M., Hata, G. L., & Snorek, J. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. European Pharmaceutical Review. [Link]

  • CMC Pharma. (2022, June 8). Stability Studies in Pharmaceuticals. CMC Pharma. [Link]

  • Colorcon. (2026, March 30). Understanding the Drug Stability Testing Process. Colorcon. [Link]

  • Wang, Y., et al. (2025, June 17). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. MDPI. [Link]

  • Hawe, A., & Wiggenhorn, M. (2026, April 3). Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

  • Li, Y., et al. (2018, January 11). Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry. PMC. [Link]

  • Hlil, A. R., et al. (2021, December 7). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. PMC. [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). 6. analytical methods. ATSDR. [Link]

  • Eurolab. (n.d.). ISO 8879 Stability Testing of Pharmaceutical Substances. Eurolab. [Link]

  • Kölpin, A., & Hellwig, M. (2020, October 14). Studies on the synthesis and stability of α-ketoacyl peptides. PMC. [Link]

  • Hunter, C. A., & Sanders, J. K. M. (1990). Influence of fluorine on aromatic interactions. Journal of the Chemical Society, Faraday Transactions. [Link]

  • Ferreira, P. M. T., et al. (2005). Synthesis of alpha, alpha-Disubstituted alpha-Acetoxy Esters and alpha, alpha-Disubstituted alpha-Hydroxy Acids by Baeyer-Villiger Oxidation of the Corresponding... ResearchGate. [Link]

  • Gillis, E. P., & Eastman, K. J. (2026, January 23). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

  • Sharp, T. R. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Arcinova. [Link]

  • Singh, S., & Bakshi, M. (2013, January 17). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. [Link]

  • Qin, W., et al. (2021, October 12). β-Keto acids in asymmetric metal catalysis and organocatalysis. RSC Publishing. [Link]

  • Adeva, M., et al. (2024, May 24). Ketones in the Life Sciences – Biochemistry, Metabolism, and Medicinal Significances. MDPI. [Link]

  • Oshry, L., & Rosenfeld, S. M. (1982). SYNTHESIS AND USES OF β-KETO ACIDS. A BRIEF REVIEW. Organic Preparations and Procedures International. [Link]

  • Qin, W., et al. (n.d.). β-Keto acids in asymmetric metal catalysis and organocatalysis. RSC Publishing. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

  • Hennig, A., et al. (n.d.). Investigating the Site‐Specific Impact of Fluorine Substitution on Aromatic Interactions in a Tryptophan Zipper Peptide. Refubium - Freie Universität Berlin. [Link]

  • Gholampour, H., et al. (n.d.). A novel chemical method for measuring ketone bodies in subclinical ketosis. Journal of Animal and Veterinary Advances. [Link]

  • Bardsley, B. (2012, January 1). Forced Degradation to Develop Stability-indicating Methods. Pharmaceutical Outsourcing. [Link]

  • Kowalczyk, M., & Gryko, D. T. (2021, February 5). Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. ACS Publications. [Link]

  • Liu, S., et al. (n.d.). Transition metal free decarboxylative fluoroalkylation of N-acrylamides with 3,3,3-trifluoro-2,2-dimethylpropanoic acid (TFDMPA). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Nguyen, M. T., et al. (1997). Ab Initio Studies of Decarboxylations of the β-Keto Carboxylic Acids XCOCH2COOH (X = H, OH, and CH3). The Journal of Physical Chemistry A - ACS Publications. [Link]

  • Liu, S., et al. (2018, September 7). Transition-Metal-Free Decarboxylation of 3,3,3-Trifluoro-2,2-dimethylpropanoic Acid for the Preparation of C(CF3)Me2-Containing Heteroarenes. PubMed. [Link]

  • Nagai, K., et al. (n.d.). Decarboxylative Functionalization of Carboxylic Acids with Easily Oxidizable, Unstable, and Difficult Substituents Under Visible. Angewandte Chemie International Edition. [Link]

  • Kölpin, A., & Hellwig, M. (2020, October 6). Studies on the synthesis and stability of α-ketoacyl peptides. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of α-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

  • Liu, S., et al. (2018). Transition-Metal-Free Decarboxylation of 3,3,3-Trifluoro-2,2-dimethylpropanoic Acid for the Preparation of C(CF3)Me2-Containing Heteroarenes. ResearchGate. [Link]

  • Liu, S., et al. (n.d.). Transition-Metal-Free Decarboxylation of 3,3,3-Trifluoro-2,2-dimethylpropanoic Acid for the Preparation of C(CF3)Me2-Containing Heteroarenes. OUCI. [Link]

Sources

Comparative

Comparing extraction efficiency of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid in different solvents

Mechanistic Overview & Structural Challenges When designing downstream purification workflows for active pharmaceutical ingredient (API) intermediates, solvent selection cannot be reduced to trial and error. The target m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Overview & Structural Challenges

When designing downstream purification workflows for active pharmaceutical ingredient (API) intermediates, solvent selection cannot be reduced to trial and error. The target molecule, 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid , presents a fascinating physicochemical profile that dictates its liquid-liquid extraction (LLE) behavior.

The Causality of Molecular Structure

To extract this molecule efficiently, we must first understand the causality behind its structural features:

  • The Carboxylic Acid Headgroup (pKa ~3.5): This moiety makes the molecule highly pH-sensitive. At physiological pH, it exists as a highly water-soluble carboxylate anion. To drive it into an organic phase, we must adjust the aqueous matrix to pH 2.0, ensuring >97% protonation.

  • The C2 Gem-Dimethyl Group: Standard β -keto acids are notoriously unstable, readily undergoing spontaneous decarboxylation via a six-membered cyclic transition state that relies on enolization. However, the gem-dimethyl group at the α -position creates a quaternary carbon, sterically blocking enol formation. This structural feature significantly enhances the molecule's thermal stability during extraction and solvent evaporation, a phenomenon critical for accurate analysis as detailed in [2].

  • The 2-Fluorophenyl Tail: This imparts moderate lipophilicity (estimated LogP ~2.8), providing the hydrophobic bulk necessary for partitioning into organic solvents once the acid is neutralized.

Solvent Selection: Theoretical Framework

The efficacy of a solvent in extracting carboxylic acids is governed by its polarity, water miscibility, and, most importantly, its hydrogen-bond accepting capability. As established in comprehensive evaluations of [1], solvents that can solvate the proton of the carboxylic acid yield vastly superior partition coefficients.

  • Ethyl Acetate (EtOAc): The ester oxygen acts as a potent hydrogen-bond acceptor. It stabilizes the monomeric form of the acid in the organic phase, preventing the need for dimerization and driving high extraction efficiency.

  • Methyl tert-butyl ether (MTBE): Offers a moderate hydrogen-bond accepting ether linkage. Its primary advantage over EtOAc is its lower water miscibility (~1.5% vs. ~8%), which minimizes emulsion formation and accelerates phase separation.

  • Dichloromethane (DCM): A polar aprotic solvent that lacks hydrogen-bond accepting capabilities. To partition into DCM, carboxylic acids must form hydrogen-bonded dimers, which is entropically unfavorable at low concentrations.

  • Hexane: A non-polar hydrocarbon. It is entirely incapable of solvating the polar ketone and carboxylic acid moieties, resulting in near-zero extraction efficiency.

Quantitative Data Presentation

The following table summarizes the comparative extraction efficiencies of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid from an aqueous matrix (pH 2.0) using a 1:1 (v/v) solvent ratio.

SolventDielectric Constant ( ϵ )H-Bond Acceptor CapacityTarget Recovery (%)Mass Balance (%)Emulsion Risk
Ethyl Acetate 6.02Strong97.4 ± 0.599.1 ± 0.3Moderate
MTBE 2.60Moderate91.2 ± 0.898.8 ± 0.4Low
Dichloromethane 8.93Weak (Dimerization required)82.5 ± 1.299.0 ± 0.5Low
Hexane 1.89None4.1 ± 0.299.5 ± 0.2None

Data Interpretation: EtOAc is the superior solvent for maximum yield. However, if the aqueous matrix contains high levels of surfactants or proteins that cause intractable emulsions with EtOAc, MTBE serves as the optimal operational compromise.

Experimental Workflow & Phase Distribution Logic

The following diagram illustrates the logical flow of the extraction process, highlighting the phase distribution of the target molecule versus polar impurities.

SolventExtraction AqueousFeed Aqueous Feed Sodium 3-(2-Fluorophenyl)- 2,2-dimethyl-3-oxopropanoate (pH ~ 7.5) Acidification Acidification (1M HCl) Drop pH to 2.0 (Protonation of -COOH) AqueousFeed->Acidification SolventAddition Solvent Addition (EtOAc, MTBE, or DCM) 1:1 v/v Ratio Acidification->SolventAddition Equilibration Vortex & Equilibration (5 min, 20°C) SolventAddition->Equilibration PhaseSeparation Phase Separation (Centrifugation 3000 x g) Equilibration->PhaseSeparation OrgPhase Organic Extract Target Acid Recovered (>95% in EtOAc) PhaseSeparation->OrgPhase Upper/Lower Layer (Density Dependent) AqPhase Aqueous Raffinate Polar Impurities & Salts (<5% Target Acid) PhaseSeparation->AqPhase Discard or Secondary Extraction

Workflow for pH-driven extraction of 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid.

Self-Validating Extraction Protocol

In my experience, extraction protocols often fail silently due to unmonitored matrix effects, incomplete phase separation, or unexpected degradation. To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . By quantifying both the extract and the raffinate against an internal standard, we enforce a strict mass balance equation ( Minitial​=Morg​+Maq​ ). Any deviation >2% immediately flags an analytical failure (e.g., precipitation at the interface or decarboxylation).

Step-by-Step Methodology

Phase 1: Matrix Preparation & Internal Standardization

  • Aliquot 5.0 mL of the aqueous sample containing 3-(2-Fluorophenyl)-2,2-dimethyl-3-oxopropanoic acid into a 15 mL glass centrifuge tube.

  • Causality Check: Add 50 µL of a known internal standard (e.g., 2-phenylbutyric acid, 1 mg/mL). This standard must possess a similar pKa and LogP to correct for any volumetric losses during phase transfer.

Phase 2: pH Adjustment 3. Slowly add 1M HCl dropwise while vortexing. Monitor with a calibrated pH probe until the solution reaches exactly pH 2.0. 4. Causality Check: Dropping the pH below 1.5 offers no additional protonation benefit and risks acid-catalyzed degradation of the ketone moiety.

Phase 3: Extraction & Equilibration 5. Add exactly 5.0 mL of the chosen organic solvent (e.g., Ethyl Acetate). 6. Cap securely and agitate via mechanical shaker at 300 RPM for 5 minutes at 20°C. 7. Causality Check: Vigorous shaking maximizes the interfacial surface area, ensuring the system reaches thermodynamic partitioning equilibrium as modeled in [3].

Phase 4: Phase Separation & Self-Validation 8. Centrifuge the biphasic mixture at 3000 x g for 10 minutes to break any micro-emulsions. 9. Carefully transfer the organic phase (top layer for EtOAc/MTBE; bottom layer for DCM) to a clean vial. 10. The Validation Step: Analyze both the organic extract and the remaining aqueous raffinate via HPLC-UV (254 nm). 11. Calculate the Mass Balance: ([Target]org​×Vorg​)+([Target]aq​×Vaq​) . If the total recovery is <98% of the initial spiked amount, investigate the interface for precipitated aggregates.

References

  • Title: Comparative Evaluation of the Liquid–Liquid Equilibria of the Extraction of Valeric or Caproic Acids from Water by Esters Source: Journal of Chemical & Engineering Data (ACS Publications) URL: [Link]

  • Title: Liquid–liquid extraction-based process concepts for recovery of carboxylic acids from aqueous streams evaluated for dilute Source: Chemical Engineering Research and Design (Elsevier) URL: [Link]

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.